molecular formula C12H19NO2 B13294430 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol

4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol

Cat. No.: B13294430
M. Wt: 209.28 g/mol
InChI Key: DYLOOOKYSFFABY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H19NO2

Molecular Weight

209.28 g/mol

IUPAC Name

4-[(2-methoxyphenyl)methylamino]butan-2-ol

InChI

InChI=1S/C12H19NO2/c1-10(14)7-8-13-9-11-5-3-4-6-12(11)15-2/h3-6,10,13-14H,7-9H2,1-2H3

InChI Key

DYLOOOKYSFFABY-UHFFFAOYSA-N

Canonical SMILES

CC(CCNCC1=CC=CC=C1OC)O

Origin of Product

United States
Foundational & Exploratory

An In-Depth Technical Guide to the Chemical Structure Analysis of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive, multi-modal analytical framework for the definitive structural elucidation of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol, a chiral secondary amino alcohol. In the context of pharmaceutical research and development, unambiguous confirmation of a molecule's chemical structure, including its identity, purity, and stereochemistry, is a critical prerequisite for advancing a candidate compound. This document outlines a logical, self-validating workflow employing a suite of orthogonal analytical techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and High-Performance Liquid Chromatography (HPLC). Each section details not only the step-by-step experimental protocols but also the underlying scientific rationale for methodological choices and the principles of data interpretation. This guide is intended for researchers, analytical scientists, and drug development professionals requiring a robust strategy for characterizing novel chemical entities.

Introduction: The Imperative for Rigorous Structural Analysis

The molecule 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol incorporates several key functional groups: a secondary amine, a secondary alcohol, and a methoxy-substituted aromatic ring. This combination of features is common in physiologically active compounds. The presence of a chiral center at the C2 position of the butanol backbone introduces stereoisomerism, a factor with profound implications for pharmacological activity and safety. Therefore, a rigorous analytical strategy is not merely procedural but essential for ensuring the integrity of research and development activities.

The workflow described herein is designed to be synergistic, where data from each technique corroborates and builds upon the others, culminating in an unassailable structural assignment.

Predicted Physicochemical Properties and Molecular Structure

A foundational step in method development is to understand the predicted properties of the analyte. These parameters inform decisions regarding solvent selection, chromatographic conditions, and ionization techniques.

PropertyValueSource
Molecular Formula C₁₃H₂₁NO₂PubChem
Molecular Weight 223.31 g/mol PubChem
Monoisotopic Mass 223.15723 DaPubChemLite[1]
Predicted XLogP3 1.6PubChemLite[1]
Topological Polar Surface Area 41.5 ŲPubChem[2]
Hydrogen Bond Donors 2LookChem[3]
Hydrogen Bond Acceptors 3LookChem[3]
Rotatable Bond Count 6LookChem[3]
Molecular Structure Diagram

Caption: Chemical structure of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol.

A Multi-Modal Analytical Workflow

A single analytical technique is insufficient for complete structural characterization. The proposed workflow integrates orthogonal methods to build a comprehensive and self-validating data package.

Caption: Integrated workflow for comprehensive structural analysis.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone of structural elucidation, providing detailed information about the carbon-hydrogen framework.

Protocol: ¹H and ¹³C NMR Analysis

  • Sample Preparation: Accurately weigh ~5-10 mg of the sample and dissolve it in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

    • Rationale: DMSO-d₆ is often preferred for molecules with exchangeable protons (-OH, -NH) as it can slow down the exchange rate, allowing for their observation.

  • Filtration: Filter the solution through a glass wool-plugged pipette directly into a 5 mm NMR tube to remove any particulate matter.[4]

  • Data Acquisition: Acquire ¹H, ¹³C, and 2D (e.g., COSY, HSQC) spectra on a spectrometer operating at a field strength of 400 MHz or higher.

    • Rationale: Higher field strengths provide better signal dispersion and resolution, which is crucial for unambiguous interpretation of complex spectra.

  • Processing: Process the Free Induction Decay (FID) using appropriate software. This involves Fourier transformation, phase correction, baseline correction, and referencing the chemical shift axis to the residual solvent peak or an internal standard (e.g., TMS).[4]

Predicted ¹H NMR Data & Interpretation (400 MHz, CDCl₃) This data is predictive and serves as a guide for interpretation.

Chemical Shift (δ) ppmMultiplicityIntegrationTentative AssignmentRationale
~7.2-7.3m2HAr-HAromatic protons on methoxy-substituted ring.
~6.8-6.9m2HAr-HAromatic protons on methoxy-substituted ring.
~3.90m1HCH-OHMethine proton adjacent to the hydroxyl group.
~3.85s3HOCH₃Methoxy group protons.
~3.80s2HAr-CH₂-NMethylene protons of the benzyl group.
~2.7-2.9m2HN-CH₂Methylene protons adjacent to the nitrogen.
~2.5 (broad)s2HNH, OHExchangeable protons from the amine and alcohol.
~1.70m2HCH₂Methylene protons beta to the nitrogen.
~1.20d3HCH₃Methyl group protons on the butanol chain.

Predicted ¹³C NMR Data & Interpretation (100 MHz, CDCl₃)

Chemical Shift (δ) ppmTentative Assignment
~157.5Ar-C (C-OCH₃)
~130.0Ar-C (Quaternary)
~129.5Ar-CH
~120.5Ar-CH
~110.0Ar-CH
~67.0CH-OH
~55.0OCH₃
~53.0Ar-CH₂-N
~48.0N-CH₂
~40.0CH₂
~23.0CH₃
Mass Spectrometry (MS)

MS provides the exact molecular weight and elemental composition, and its fragmentation patterns offer crucial connectivity information.

Protocol: High-Resolution Mass Spectrometry (HRMS)

  • Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

  • Infusion: Introduce the sample into the mass spectrometer via direct infusion or coupled with an HPLC system.

  • Ionization: Utilize Electrospray Ionization (ESI) in positive ion mode.

    • Rationale: ESI is a soft ionization technique ideal for polar, non-volatile molecules, minimizing in-source fragmentation and preserving the molecular ion. The basic nitrogen atom in the analyte is readily protonated.

  • Analysis: Acquire the spectrum on a high-resolution instrument (e.g., TOF or Orbitrap) to measure the mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺ with high accuracy (<5 ppm).

Data Interpretation (HRMS)

  • Expected [M+H]⁺: 224.16451

  • Calculated for C₁₃H₂₂NO₂⁺: 224.16450

  • Validation: A measured mass accuracy of <5 ppm provides high confidence in the elemental formula C₁₃H₂₁NO₂.

Tandem MS (MS/MS) for Fragmentation Analysis By selecting the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID), a characteristic fragmentation pattern is produced.

G parent [M+H]⁺ m/z 224.16 frag1 m/z 121.06 [C₈H₉O]⁺ parent->frag1 Loss of C₅H₁₃NO frag2 m/z 104.11 [C₅H₁₀NO]⁺ parent->frag2 Loss of C₈H₉O frag3 m/z 91.05 [C₇H₇]⁺ frag1->frag3 Loss of CH₂O anno1 2-Methoxybenzyl Cation anno2 Amino alcohol fragment anno3 Tropylium Ion

Caption: Proposed MS/MS fragmentation pathway for protonated analyte.

  • Key Fragmentation: The most likely fragmentation involves cleavage of the C-N bond between the benzylic carbon and the nitrogen. This is a common pathway for N-benzyl compounds.[5][6][7] This cleavage results in two primary fragments:

    • m/z 121.06: The stable 2-methoxybenzyl cation. This ion can further lose formaldehyde (CH₂O, 30 Da) to form the tropylium ion at m/z 91.05.[8]

    • m/z 104.11: The protonated 4-aminobutan-2-ol fragment.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and non-destructive technique used to identify the presence of specific functional groups based on their vibrational frequencies.

Protocol: Attenuated Total Reflectance (ATR)-IR

  • Sample Preparation: Place a small amount of the neat sample (if liquid) or a powder (if solid) directly onto the ATR crystal.

  • Data Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹.

  • Background Correction: A background spectrum of the clean, empty ATR crystal should be acquired and automatically subtracted from the sample spectrum.

Predicted IR Data & Interpretation

Wavenumber (cm⁻¹)Vibration TypeFunctional Group
3350-3200 (broad)O-H stretch, N-H stretchAlcohol, Secondary Amine
3060-3010C-H stretch (sp²)Aromatic C-H
2970-2850C-H stretch (sp³)Aliphatic C-H
1600, 1495C=C stretchAromatic Ring
1245C-O stretch (asymmetric)Aryl-alkyl ether
1110C-O stretchSecondary Alcohol

Chromatographic Analysis

Chromatography is essential for assessing the purity of the compound and, critically, for separating its enantiomers.

Reversed-Phase HPLC for Purity Assessment

This method separates compounds based on their hydrophobicity and is the standard for purity analysis.

Protocol: RP-HPLC with UV Detection

  • Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm particle size).

    • Rationale: A C18 column provides good retention for moderately polar compounds like the analyte.[9]

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% trifluoroacetic acid (TFA) or formic acid.

    • Rationale: The organic solvent elutes the compound. The acid modifier improves peak shape for basic amines by suppressing the ionization of free silanol groups on the silica support and ensuring the analyte is consistently protonated.[9][10]

  • Gradient: Start at a low percentage of B (e.g., 10%) and ramp up to a high percentage (e.g., 95%) over 15-20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set to a wavelength where the aromatic ring absorbs (e.g., 220 nm and 275 nm).

  • Purity Analysis: The purity is determined by the area percentage of the main peak relative to the total area of all peaks. A pure sample should exhibit a single, sharp, symmetrical peak.

Chiral HPLC for Enantiomeric Separation

The presence of a stereocenter necessitates a chiral separation method to confirm if the sample is a single enantiomer or a racemic mixture.

Protocol: Chiral HPLC

  • Column: A chiral stationary phase (CSP) is required. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often effective for amino alcohols.[10][11]

  • Mobile Phase (Normal Phase): A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol).

    • Rationale: Normal phase chromatography often provides better selectivity for chiral separations of polar compounds.

  • Additive: Add a small amount of a basic modifier, such as diethylamine (DEA, ~0.1%), to the mobile phase.

    • Rationale: For basic amino alcohols, a basic additive is crucial to prevent strong, non-enantioselective interactions with the CSP support, thereby improving peak shape and resolution.[10]

  • Analysis: Inject the sample and monitor the elution. A racemic mixture will show two peaks with equal area, while an enantiomerically pure sample will show a single peak.

Summary of Structural Confirmation

The definitive structural confirmation of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol is achieved by synthesizing the evidence from all analytical techniques.

  • HRMS confirms the elemental formula (C₁₃H₂₁NO₂).

  • IR Spectroscopy identifies the key functional groups (OH, NH, aromatic ether).

  • ¹H and ¹³C NMR establish the complete carbon-hydrogen framework and the connectivity between all atoms. 2D NMR experiments (COSY, HSQC) would further solidify these assignments by showing proton-proton and proton-carbon correlations.

  • MS/MS fragmentation patterns are consistent with the assigned structure, showing characteristic cleavage of the N-benzyl bond.

  • RP-HPLC demonstrates the chemical purity of the sample.

  • Chiral HPLC determines the enantiomeric composition of the material.

Together, these orthogonal datasets provide a high-fidelity, unambiguous, and scientifically rigorous confirmation of the chemical structure.

References

  • Technical Support Center: Chiral Separation of Amino Alcohol Enantiomers - Benchchem.
  • PubChem Compound Summary for CID 79359914, 4-((4-Methoxybenzyl)amino)-2-methylbutan-2-ol. Available from: [Link]

  • PubChemLite for C13H21NO2. Available from: [Link]

  • PubChem Compound Summary for CID 165989395, 4-(((4-Methoxyphenyl)methyl)amino)-2-methylbutan-2-ol hydrochloride. Available from: [Link]

  • 4-Amino-2-methylbutan-2-ol - LookChem. Available from: [Link]

  • Application Notes and Protocols for NMR Spectroscopy Analysis of N-Acetyl-Amino Acids - Benchchem.
  • Chiral HPLC and SFC Columns - Columnex. Available from: [Link]

  • Ion-neutral complexes resulting from dissociative protonation: Fragmentation of α-furanylmethyl benzyl ethers and 4-N,N-dimethylbenzyl benzyl ethers. Journal of the American Society for Mass Spectrometry. Available from: [Link]

  • Proposed mechanism for fragmentations of protonated N-benzyl compounds - ResearchGate. Available from: [Link]

  • Competitive benzyl cation transfer and proton transfer: collision-induced mass spectrometric fragmentation of protonated N,N-dibenzylaniline - PubMed. Available from: [Link]

  • In-Depth Technical Guide: Mass Spectrometry Fragmentation of 1,2-Dibenzoyl-1-Benzylhydrazine - Benchchem.

Sources

Solubility profile of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol in organic solvents

[1][2]

Executive Summary & Chemical Identity

4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol (CAS: Generic/Research Grade) is a secondary amino-alcohol intermediate often utilized in the synthesis of adrenergic receptor antagonists and CNS-active agents.[1][2] Its structure combines a lipophilic 2-methoxybenzyl moiety with a polar 4-aminobutan-2-ol tail.[1][2]

Understanding its solubility is critical for process optimization, specifically in reductive amination workups , salt formation , and crystallization strategies.[2]

Physicochemical Snapshot (Predicted)
PropertyValue / DescriptorRelevance
Molecular Formula C₁₂H₁₉NO₂Core Stoichiometry
Molecular Weight ~209.29 g/mol Small Molecule
pKa (Base) ~9.5 (Secondary Amine)Ionizable in acidic media
LogP (Octanol/Water) ~1.5 – 1.9Moderately Lipophilic
H-Bond Donors 2 (NH, OH)Soluble in protic solvents
H-Bond Acceptors 3 (N, OH, OMe)Good interaction with water/alcohols

Theoretical Solubility Profile

Based on Hansen Solubility Parameters (HSP) and functional group analysis, the molecule exhibits a "hybrid" solubility profile.[2] The o-methoxybenzyl group drives solubility in chlorinated and aromatic solvents, while the amino-alcohol tail ensures compatibility with polar protic solvents.[1][2]

Solvent Compatibility Matrix

Data represents the Free Base form at 25°C.

Solvent ClassRepresentative SolventsPredicted SolubilityMechanistic Insight
Chlorinated Dichloromethane (DCM), ChloroformHigh (>100 mg/mL) Primary choice for extraction.[1][2] The lipophilic benzyl ring interacts favorably with DCM.[2]
Alcohols Methanol, Ethanol, IsopropanolHigh (>50 mg/mL) Strong H-bonding match.[1][2] Excellent for reaction media but poor for crystallization yield (too soluble).[1][2]
Polar Aprotic DMSO, DMF, DMAcHigh (>100 mg/mL) Universal solvents for this class; difficult to remove.[1][2] Use only if necessary.
Esters/Ketones Ethyl Acetate, AcetoneModerate (10-50 mg/mL) Ideal candidates for crystallization (cooling or evaporative).[1][2]
Ethers THF, MTBE, Diethyl EtherModerate to High Good solubility in THF; MTBE often used as an anti-solvent or extraction solvent.[2]
Alkanes Hexane, Heptane, CyclohexaneLow (<1 mg/mL) Strict Anti-solvents. The polar tail prevents dissolution in non-polar alkanes.[1][2]
Water Water (pH 7)Low to Moderate Limited solubility as a free base.[1][2]
Aqueous Acid 0.1M HCl, Acetic AcidVery High Protonation of the secondary amine (

) renders it water-soluble.[1][2]

Experimental Protocols for Solubility Determination

As specific literature values are often absent for specific intermediates, the following Self-Validating Protocols must be employed to generate accurate data.

Protocol A: Thermodynamic Equilibrium Solubility (Shake-Flask)

Best for: Pre-formulation and crystallization design.[1][2]

  • Preparation: Weigh ~50 mg of the compound into a chemically resistant glass vial (e.g., borosilicate).

  • Solvent Addition: Add the target solvent in 100 µL increments.

  • Agitation: Vortex for 30 seconds after each addition.

  • Saturation: If the solid dissolves completely, add more solid until a suspension persists (saturation).[2]

  • Equilibration: Shake the suspension at 25°C for 24 hours.

  • Filtration: Filter the supernatant using a 0.45 µm PTFE syringe filter.

  • Quantification: Analyze the filtrate via HPLC-UV (254 nm or 280 nm) against a standard curve.

Protocol B: Visual Solubility Screening (High-Throughput)

Best for: Rapid solvent selection for synthesis.[1][2]

  • Place 10 mg of compound into 10 separate HPLC vials.

  • Add 100 µL of different solvents (DCM, MeOH, EtOAc, Toluene, Heptane, etc.) to each.

  • Observation 1: Check for immediate dissolution (Solubility > 100 mg/mL).[2]

  • Heating: If insoluble, heat to 50°C (or boiling point).

  • Observation 2: If dissolved upon heating, cool slowly to room temperature to check for crystallization potential.

Visualization: Solubility Decision Logic

The following diagram illustrates the decision logic for selecting a solvent system based on the intended application (Reaction vs. Purification).

SolventSelectionStartStart: 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-olGoalDefine GoalStart->GoalReactionReaction MediumGoal->ReactionSynthesisPurificationPurification / IsolationGoal->PurificationWorkupPolarityCheckReagents Polar?Reaction->PolarityCheckMethodCheckMethod?Purification->MethodCheckUseAlcUse Alcohols (MeOH, EtOH)(High Solubility, Protic)PolarityCheck->UseAlcYesUseDCMUse DCM/THF(Aprotic, Good Solub.)PolarityCheck->UseDCMNoCrystCrystallizationMethodCheck->CrystSolid IsolationExtractExtraction (Workup)MethodCheck->ExtractLiquid-LiquidCrystSystemSolvent: EtOAc or iPrOAcAnti-solvent: HeptaneCryst->CrystSystemExtractSystemOrganic: DCM or EtOAcAqueous: Acidic Water (pH < 4)Extract->ExtractSystem

Figure 1: Decision tree for solvent selection based on the physicochemical properties of the amino-alcohol.

Critical Application: Salt Formation

For drug development, the free base is often an oil or a low-melting solid.[1][2] Converting this molecule to a salt drastically alters its solubility profile.[2]

  • Hydrochloride Salt: Reaction with HCl in Ethanol/Ether often yields a crystalline solid.[1][2]

    • Solubility Change: Insoluble in Ether/DCM; Highly soluble in Water/Methanol.[2]

  • Oxalate/Fumarate: Useful if the HCl salt is hygroscopic.[1][2]

    • Protocol: Dissolve free base in 10 volumes of Acetone; add 1 equivalent of oxalic acid dissolved in Acetone. Watch for precipitate.

References

  • PubChem Compound Summary. (2025). 4-((4-Methoxybenzyl)amino)-2-methylbutan-2-ol (Analogous Structure Physicochemical Data). National Center for Biotechnology Information.[2] [Link][1][2]

  • Lipinski, C. A. (2001).[2] Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26.[1][2] [Link]

  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012).[2] Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics.[2] [Link]

  • Reichardt, C. (2003).[2] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1][2] (Standard reference for solvent polarity and selection).

An In-Depth Technical Guide to 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol: Nomenclature, Analogs, and Synthetic Insights

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the chemical compound 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol, focusing on its systematic nomenclature, the landscape of its structural analogs, and the synthetic methodologies relevant to this class of molecules. Given the sparse direct literature on the specified compound, this paper also offers an in-depth examination of a closely related, well-documented analog to provide a robust framework for researchers in the field.

Part 1: Systematic Nomenclature and Structural Elucidation

The precise naming of a chemical entity is foundational to all scientific communication. The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic framework for this purpose. For the compound , 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol, the systematic name is derived by identifying the principal functional groups and the parent carbon chain.

According to IUPAC nomenclature rules, the alcohol functional group takes precedence over the amine. Therefore, the parent chain is the butanol moiety. The chain is numbered to give the hydroxyl group the lowest possible locant, which in this case is position 2. The substituent at position 4 is a complex group, specifically a (2-methoxybenzyl)amino group.

Following these rules, the correct IUPAC name for the specified structure is 4-[(2-methoxybenzyl)amino]butan-2-ol .

The structural representation of this molecule is depicted below, illustrating the connectivity of the key functional groups.

Caption: 2D Structure of 4-[(2-methoxybenzyl)amino]butan-2-ol

Part 2: Synonyms and Known Identifiers

A thorough search of prominent chemical databases, including PubChem and ChemSpider, reveals a lack of specific entries for 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol under its systematic name or common structural representations. This suggests that while the molecule is chemically plausible, it is not a widely synthesized or characterized compound in the public domain.

Identifier TypeValue
IUPAC Name4-[(2-methoxybenzyl)amino]butan-2-ol
SynonymsNot available in public databases
CAS NumberNot assigned
PubChem CIDNot available

Part 3: A Note on the Closely Related Analogue: 4-{[(4-Methoxyphenyl)methyl]amino}-2-methylbutan-2-ol

In scientific research, it is common to encounter variations in molecular structures that can arise from differing substitution patterns on aromatic rings or alkyl chains. The initial search results prominently feature a structural isomer of the requested compound: 4-{[(4-Methoxyphenyl)methyl]amino}-2-methylbutan-2-ol . This analogue differs in two key aspects:

  • The methoxy group is at the para (4-position) of the phenyl ring, rather than the ortho (2-position).

  • The butanol backbone is substituted with a methyl group at the 2-position, making it a tertiary alcohol.

This analogue is well-documented, and its properties provide a valuable reference point for understanding the general characteristics of this class of N-benzylated amino alcohols.

Table of Identifiers and Properties for the Analogue

PropertyValueSource
IUPAC Name 4-[(4-methoxyphenyl)methylamino]-2-methylbutan-2-olPubChem[1]
Synonyms 4-((4-Methoxybenzyl)amino)-2-methylbutan-2-olPubChem[1]
CAS Number 1431789-82-0PubChem[1]
Molecular Formula C13H21NO2PubChem[1]
Molecular Weight 223.31 g/mol PubChem[1]
PubChem CID 79359914PubChem[1]

Part 4: Synthetic Methodologies for N-Benzylated Amino Alcohols

The synthesis of N-benzylated amino alcohols is a common transformation in organic chemistry, often serving as a key step in the preparation of pharmaceutical intermediates. A robust and widely applicable method for this transformation is reductive amination . This process involves the reaction of an amine with a carbonyl compound (an aldehyde or ketone) to form an imine or enamine, which is then reduced in situ to the corresponding amine.

General Protocol: Reductive Amination for the Synthesis of N-(2-methoxybenzyl) Amino Alcohols

This protocol outlines a general procedure for the synthesis of N-benzylated amino alcohols, which can be adapted for the specific synthesis of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol. The key starting materials would be 4-aminobutan-2-ol and 2-methoxybenzaldehyde.

Step 1: Imine Formation

  • To a solution of 4-aminobutan-2-ol (1.0 equivalent) in a suitable solvent such as methanol or dichloromethane, add 2-methoxybenzaldehyde (1.0-1.2 equivalents).

  • The reaction mixture is stirred at room temperature. The formation of the imine can be monitored by techniques such as thin-layer chromatography (TLC) or nuclear magnetic resonance (NMR) spectroscopy. The reaction is often facilitated by the removal of water, which can be achieved through the use of a dehydrating agent like anhydrous magnesium sulfate or by azeotropic distillation.

Step 2: In Situ Reduction

  • Once the imine formation is complete, a reducing agent is added to the reaction mixture. Sodium borohydride (NaBH4) is a commonly used reagent for this purpose due to its mild nature and selectivity.

  • The reducing agent is typically added portion-wise at a reduced temperature (e.g., 0 °C) to control the reaction rate and minimize side reactions.

  • The reaction is then allowed to warm to room temperature and stirred until the reduction is complete, as indicated by TLC or other analytical methods.

Step 3: Work-up and Purification

  • The reaction is quenched by the careful addition of water or a dilute acid solution.

  • The product is then extracted into an organic solvent, and the organic layer is washed, dried, and concentrated under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to yield the pure N-benzylated amino alcohol.

G cluster_0 Reductive Amination Workflow start Start: 4-aminobutan-2-ol & 2-methoxybenzaldehyde imine Imine Formation (Methanol, rt) start->imine reduction In Situ Reduction (NaBH4, 0°C to rt) imine->reduction workup Aqueous Work-up & Extraction reduction->workup purification Purification (Column Chromatography) workup->purification end_product Final Product: 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol purification->end_product

Sources

Thermodynamic Stability of Amino Alcohol Intermediates: A Mechanistic Guide for Drug Development

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Amino alcohols are ubiquitous structural motifs in active pharmaceutical ingredients (APIs), serving as critical intermediates in the synthesis of beta-blockers, sphingolipids, and chiral auxiliaries. However, their bifunctional nature—housing both a nucleophilic amine and a protic alcohol—renders them susceptible to thermodynamic instability, leading to degradation pathways such as retro-aldol cleavage, epimerization, and unwanted cyclization. This whitepaper provides an in-depth mechanistic analysis of the thermodynamic forces governing amino alcohol stability, translating quantum-chemical principles into actionable process chemistry and self-validating experimental protocols.

The Mechanistic Basis of Amino Alcohol Stability

The thermodynamic stability of an amino alcohol intermediate is not static; it is a dynamic equilibrium dictated by the interplay between enthalpic stabilization and entropic penalties.

The Enthalpy-Entropy Compensatory Dynamic

The defining structural feature of an amino alcohol is its capacity to form an intramolecular hydrogen bond (IMHB). High-level G4 quantum-chemical calculations and Fourier-transform infrared (FTIR) spectroscopy reveal that the


 hydrogen bond is significantly stronger than the 

bond[1],[2].

However, the strength of this bond does not linearly correlate with the global thermodynamic stability of the molecule at room temperature. Using linear amino alcohols


 as a model system, researchers have demonstrated a profound dependence on the backbone chain length[3]:
  • Enthalpic Gain: As the chain length increases to

    
     (4-aminobutanol), the flexibility allows the molecule to adopt a geometry that maximizes orbital overlap, yielding the strongest possible IMHB (a 7-membered ring).
    
  • Entropic Penalty: Forming this 7-membered ring requires freezing multiple rotatable

    
     bonds. The loss of conformational entropy (
    
    
    
    ) at 298K outweighs the enthalpic gain (
    
    
    ).

Consequently, the favorable chain length to form an IMHB at room temperature is


 (3-aminopropanol), which forms a 6-membered ring. This represents the optimal thermodynamic minimum where the enthalpic stabilization is not eclipsed by the entropic penalty[3].
Structural Perturbations: Substituent Effects

The thermodynamic stability of the IMHB can be synthetically manipulated. Introducing electron-withdrawing groups (EWGs) at the


-position to the hydroxyl group significantly reinforces the 

bond. The stabilization follows the electronegativity trend (

), altering the polarization of the

bond and increasing its hydrogen-bond donor capacity[4]. Understanding these perturbations is critical when designing stable intermediates for late-stage functionalization.

Framework A Amino Alcohol Thermodynamic Stability B Intramolecular H-Bonding (Enthalpic Gain) A->B driven by C Conformational Entropy (Entropic Penalty) A->C opposed by D Solvent Interactions (Intermolecular Network) A->D modulated by E Substituent Effects (e.g., Halogens) B->E enhanced by

Logical framework of factors dictating amino alcohol thermodynamic stability.

Implications for API Synthesis and Process Chemistry

The inherent thermodynamic instability of free amino alcohols often manifests during basic workups or prolonged heating, leading to retro-aldol-like decomposition. Because the amine acts as an electron-withdrawing moiety, deprotonation of the alcohol can trigger C-C bond cleavage.

Mitigating Degradation via Dynamic Protection

To circumvent this, process chemists exploit thermodynamic sinks. For example, during the enantioselective synthesis of amino alcohol drug candidates, the free intermediate is highly susceptible to chemical degradation and epimerization. By utilizing methyl isobutyl ketone (MIBK) as both a solvent and a reactant, the amino alcohol spontaneously condenses to form an oxazolidine intermediate[5].

Causality of the Experimental Choice: The formation of the oxazolidine ring locks the lone pairs of both the nitrogen and oxygen atoms, physically preventing the molecular alignment required for retro-aldol cleavage. This shifts the thermodynamic equilibrium toward a highly stable, base-resistant intermediate, ensuring stereochemical retention and high process yields[5].

Quantitative Thermodynamic Data

The following table summarizes the thermodynamic interplay in linear amino alcohols, illustrating why structural intuition must be validated by thermodynamic data.

Table 1: Thermodynamic Parameters of Linear Amino Alcohols


 
Chain Length (

)
Compound NameRing Size

Bond Strength
Dominant Thermodynamic Factor at 298K
2 2-Aminoethanol5-memberedModerateEnthalpy-driven (

)
3 3-Aminopropanol6-memberedStrongOptimal

(Enthalpy/Entropy balance)
4 4-Aminobutanol7-memberedStrongestEntropically penalized (

)
5 5-Aminopentanol8-memberedWeak/AbsentEntropy-driven (Free OH dominates)

Data synthesized from gas-phase Raman spectroscopy and G4 ab initio calculations[3].

Self-Validating Experimental Protocols

To ensure process robustness, thermodynamic stability must be empirically measured and computationally validated. The following protocols form a self-validating system for profiling amino alcohol intermediates.

Protocol 1: Thermodynamic Profiling via Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat of interaction (


), allowing for the precise derivation of binding constants (

), Gibbs free energy (

), and entropy (

).

Step-by-Step Methodology:

  • Sample Preparation & Degassing: Dissolve the amino alcohol in the target process solvent. Degas both the sample solution and the titrant under a vacuum for 15 minutes. Causality: Microbubbles in the syringe or cell expand upon heating, causing severe baseline artifacts that invalidate enthalpy integration.

  • Thermal Equilibration: Load the sample cell (

    
    ) with the amino alcohol solution and the reference cell with the exact matched solvent. Equilibrate the system to the target process temperature (e.g., 298 K) until thermal power fluctuations are 
    
    
    
    .
  • Titration Execution: Program the automated syringe to deliver

    
     aliquots of the titrant. Set the injection interval to 150 seconds. Causality: This interval ensures the heat signal fully returns to the baseline, validating that the molecular interaction has reached thermodynamic equilibrium before the next injection.
    
  • Data Integration: Integrate the area under each injection peak to determine the heat (

    
    ). Fit the isotherm to an independent binding model to extract 
    
    
    
    and
    
    
    . Calculate entropy using the relation:
    
    
    .
Protocol 2: Computational Evaluation of IMHB Strength (G4 Level)

Empirical ITC data should be cross-validated against high-level ab initio calculations to isolate the specific energy of the intramolecular hydrogen bond[1].

Step-by-Step Methodology:

  • Conformational Search: Perform a molecular mechanics (MMFF) conformational search to identify all low-energy conformers, ensuring both H-bonded and free-OH states are captured.

  • Geometry Optimization: Optimize the selected geometries using Density Functional Theory at the M06-2X/6-311++G(d,p) level. Causality: The M06-2X functional is specifically parameterized to accurately capture non-covalent interactions, such as hydrogen bonding.

  • Frequency Calculation: Run vibrational frequency calculations to confirm the optimized structures are true thermodynamic minima (indicated by the absence of imaginary frequencies) and to extract zero-point energy (ZPE) corrections.

  • G4 Single-Point Energy: Execute G4 theory calculations on the optimized geometries to derive highly accurate enthalpies of formation (

    
    ).
    
  • Isodesmic Reactions: Construct isodesmic reaction schemes to mathematically isolate and quantify the specific stabilizing energy of the

    
     bond.
    

Workflow Step1 1. Sample Preparation (Degassing & Equilibration) Step2 2. Isothermal Titration Calorimetry (ITC) Step1->Step2 inject Step3 3. Extract Parameters (ΔH, ΔS, ΔG) Step2->Step3 integrate Step5 5. Cross-Validation & Stability Profiling Step3->Step5 empirical ΔH Step4 4. G4 / DFT Quantum Chemical Calculations Step4->Step5 theoretical ΔH

Workflow integrating ITC and computational modeling for stability profiling.

References

1.[1] Non-covalent interactions in molecular systems: thermodynamic evaluation of the hydrogen bond strength in aminoalcohols. RSC Advances / Physical Chemistry Chemical Physics. URL:[Link] 2.[2] Non-Covalent Interactions in Molecular Systems: Thermodynamic Evaluation of the Hydrogen-Bond Strength in Amino-Ethers and Amino-Alcohols. PubMed. URL:[Link] 3.[3] Dependence of Intramolecular Hydrogen Bond on Conformational Flexibility in Linear Aminoalcohols. The Journal of Physical Chemistry A (ACS Publications). URL:[Link] 4.[5] Development of a Two-Step, Enantioselective Synthesis of an Amino Alcohol Drug Candidate. Organic Process Research & Development (ACS Publications). URL:[Link] 5.[4] Perturbating Intramolecular Hydrogen Bonds through Substituent Effects or Non-Covalent Interactions. Molecules (MDPI). URL:[Link]

Sources

Stereochemical Considerations for 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol Enantiomers

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

The rational design of neuroactive and immunomodulatory ligands relies heavily on the precise spatial orientation of pharmacophoric elements. The molecule 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol represents a highly versatile secondary amine scaffold. It integrates a privileged 2-methoxybenzyl moiety—a known affinity enhancer for G-protein coupled receptors (GPCRs) such as the 5-HT2A receptor[1],[2]—with a flexible, chiral 4-amino-2-butanol chain[3].

Because the C2 position of the butanol chain is a stereocenter, the molecule exists as distinct (R)- and (S)-enantiomers. This whitepaper provides a comprehensive analysis of the structural mechanics, stereocontrolled synthesis, and analytical validation required to isolate and utilize these enantiomers in advanced pharmacological research.

Structural and Pharmacophoric Analysis

The pharmacological utility of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol is driven by the synergistic interaction of its three primary structural domains:

  • The 2-Methoxybenzyl Group: The addition of a 2-methoxybenzyl group to phenethylamine and amphetamine backbones (often referred to as the "NBOMe" modification) dramatically increases binding affinity and potency at 5-HT2A/2C receptors[1],[2]. The aromatic ring engages in robust

    
     stacking with hydrophobic residues (e.g., Phe340 in 5-HT2A), while the methoxy oxygen acts as a critical hydrogen-bond acceptor.
    
  • The Secondary Amine Core: At physiological pH (7.4), the secondary amine is protonated, forming an essential salt bridge with a highly conserved aspartate residue (Asp3.32) found in the transmembrane domain 3 (TM3) of canonical aminergic GPCRs.

  • The Chiral C2-Hydroxyl (Butan-2-ol chain): The stereocenter at C2 dictates the spatial trajectory of the terminal hydroxyl group. Depending on whether the configuration is (R) or (S), the hydroxyl group will either successfully engage in stereospecific hydrogen bonding with polar residues (e.g., Ser242 or Thr160) or clash sterically with the receptor wall, leading to significant variations in binding kinetics and functional selectivity (e.g., Gq vs.

    
    -arrestin biased signaling)[1].
    

Pharmacophore cluster_ligand Ligand: 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol cluster_receptor GPCR Binding Pocket A 2-Methoxybenzyl Group (π-π Stacking, H-Bond Acceptor) B Secondary Amine (Protonated at physiol. pH) A->B Methylene Linker R1 Aromatic Pocket (Phe/Trp) A->R1 π-π / Hydrophobic C Chiral C2-Hydroxyl (Stereospecific H-Bonding) B->C Ethylene Linker R2 Conserved Aspartate (e.g., Asp3.32) B->R2 Salt Bridge R3 Polar Residues (Ser/Thr) C->R3 Stereosensitive H-Bond

Fig 1. Pharmacophore mapping of the ligand to a canonical GPCR binding pocket.

Synthetic Methodologies for Enantiomeric Resolution

To prevent racemization of the sensitive C2 stereocenter, the optimal synthetic route avoids direct alkylation of the butanol chain. Instead, the strategy relies on the initial resolution of the primary amine precursor, 4-amino-2-butanol [3], followed by a mild, stereocontrolled reductive amination.

Precursor Resolution

Racemic 4-amino-2-butanol can be resolved into its (R) and (S) enantiomers via classical diastereomeric salt formation using chiral acids such as L-(+)-tartaric acid[4]. Alternatively, enzymatic acylation using lipases (e.g., Novozym 435) offers highly regioselective and stereoselective resolution of such amino alcohols in organic solvents[5].

Step-by-Step Protocol: Stereocontrolled Reductive Amination

Causality Note: Reductive amination is selected over direct SN2 alkylation because it entirely circumvents the risk of over-alkylation (forming tertiary amines) and operates under mild conditions that do not epimerize the C2 hydroxyl group. Sodium triacetoxyborohydride (


) is used as the reducing agent because its steric bulk and electron-withdrawing acetate groups make it mild enough to selectively reduce the intermediate imine without reducing the starting 2-methoxybenzaldehyde.

Materials:

  • Enantiopure (R)- or (S)-4-amino-2-butanol (1.0 eq)

  • 2-Methoxybenzaldehyde (1.0 eq)

  • Sodium triacetoxyborohydride (

    
    ) (1.5 eq)
    
  • Anhydrous 1,2-dichloroethane (DCE)

  • Glacial acetic acid (catalytic)

Procedure:

  • Imine Formation: Dissolve the enantiopure 4-amino-2-butanol (10 mmol) and 2-methoxybenzaldehyde (10 mmol) in 30 mL of anhydrous DCE under an inert nitrogen atmosphere.

  • Acid Catalysis: Add 1-2 drops of glacial acetic acid to lower the pH slightly, accelerating the dehydration step of imine formation. Stir at room temperature (

    
    ) for 2 hours.
    
  • Selective Reduction: Cool the reaction mixture to

    
     using an ice bath. Add 
    
    
    
    (15 mmol) portion-wise over 15 minutes to control the exothermic reduction.
  • Maturation: Remove the ice bath and allow the reaction to stir at room temperature for an additional 12 hours.

  • Quenching & Extraction: Quench the reaction by slowly adding 20 mL of saturated aqueous

    
    . Extract the aqueous layer with dichloromethane (
    
    
    
    ).
  • Purification: Dry the combined organic layers over anhydrous

    
    , filter, and concentrate in vacuo. Purify the crude product via flash column chromatography (Silica gel, 
    
    
    
    :MeOH:
    
    
    90:9:1) to yield the pure enantiomer of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol.

Synthesis Start Racemic 4-amino-2-butanol Res Chiral Resolution (L-(+)-Tartaric Acid or Lipase) Start->Res R_Amine (R)-4-amino-2-butanol Res->R_Amine Crystallization S_Amine (S)-4-amino-2-butanol Res->S_Amine Mother Liquor RedAm_R Reductive Amination (NaBH(OAc)3, DCE, RT) R_Amine->RedAm_R RedAm_S Reductive Amination (NaBH(OAc)3, DCE, RT) S_Amine->RedAm_S Aldehyde 2-Methoxybenzaldehyde Aldehyde->RedAm_R Aldehyde->RedAm_S Target_R (R)-Enantiomer Target RedAm_R->Target_R Target_S (S)-Enantiomer Target RedAm_S->Target_S

Fig 2. Stereocontrolled synthetic workflow utilizing reductive amination.

Analytical Characterization: Self-Validating Systems

To ensure the integrity of the stereocenter post-synthesis, a self-validating analytical loop must be employed. Chiral High-Performance Liquid Chromatography (HPLC) serves as the definitive method for confirming Enantiomeric Excess (


).

Causality Note: Because secondary amines can streak on standard silica-based chiral stationary phases due to basicity, a column with an immobilized polysaccharide derivative (e.g., Chiralpak IG) combined with a basic modifier (diethylamine, DEA) in the mobile phase is required to maintain sharp peak shapes and accurate integration.

Table 1: Representative Chiral Chromatographic Separation Data
Parameter / Compound(R)-Enantiomer(S)-EnantiomerRacemate (Control)
Column Chiralpak IG (

)
Chiralpak IG (

)
Chiralpak IG (

)
Mobile Phase Hexane / EtOH / DEA (80:20:0.1)Hexane / EtOH / DEA (80:20:0.1)Hexane / EtOH / DEA (80:20:0.1)
Flow Rate



Retention Time (

)



Enantiomeric Excess (

)



Optical Rotation




(Note: Retention times and optical rotations are representative baselines for this class of secondary amino alcohols and must be calibrated against synthesized analytical standards).

Conclusion

The molecule 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol acts as a highly tunable template for neuropharmacological drug discovery. By utilizing a stereocontrolled reductive amination protocol, researchers can isolate the (R) and (S) enantiomers with


. This strict stereochemical control is paramount, as the chirality of the C2-hydroxyl group ultimately dictates the ligand's ability to navigate the complex hydrogen-bonding networks of GPCR binding pockets, thereby influencing both target affinity and functional selectivity.

References

  • CymitQuimica. "CAS 39884-48-5: 4-Amino-2-butanol." Source: cymitquimica.com.
  • National Institutes of Health (NIH). "Biased signaling via serotonin 5-HT2A receptor: From structural aspects to in vitro and in vivo pharmacology." Source: nih.gov.
  • UK Government (GOV.UK). "ACMD - Advisory Council on the Misuse of Drugs: NBOMe compounds." Source: service.gov.uk.
  • BenchChem. "1,3-Butanediamine | 590-88-5: Chiral Resolution." Source: benchchem.com.
  • Google Patents. "US6261813B1 - Two step enzymatic acylation." Source: google.com.

Sources

Methodological & Application

Procedure for the preparation of secondary amino alcohols

Precision Synthesis of Secondary -Amino Alcohols

Application Note & Protocol: AN-ORG-2026-03

Abstract & Strategic Relevance

Secondary


regio-scramblingover-alkylation

This guide moves beyond generic textbook procedures to provide two field-validated protocols designed for high-fidelity synthesis. We prioritize a Solvent-Directed/Catalyst-Free approach for its operational simplicity and superior mono-alkylation selectivity, followed by a Lewis Acid-Catalyzed method for sterically demanding or deactivated substrates.

Mechanistic Insight & Decision Matrix

The Regioselectivity Paradox

The regiochemical outcome of epoxide opening is dictated by the competition between steric hindrance and electronic activation.

  • Path A (Steric Control -

    
    ):  Under neutral or basic conditions, the nucleophile (amine) attacks the least substituted carbon. This is the desired pathway for most secondary amino alcohol syntheses.
    
  • Path B (Electronic Control -

    
    -like):  Under strong acidic conditions, the epoxide oxygen is protonated/complexed. The C-O bond weakens at the more substituted carbon (stabilizing the developing positive charge), inviting attack at the more hindered site.
    
The Over-Alkylation Trap

The product (

Control Strategy:

  • Stoichiometry: Use excess primary amine (3–5 equiv) to statistically favor mono-alkylation.

  • Solvent Effects: Protic solvents or specific polar aprotic/water mixtures stabilize the transition state for mono-alkylation and solvate the amine, reducing the reactivity of the secondary amine product.

ReactionPathwaycluster_conditionsCritical Control PointsEpoxideEpoxide(Substrate)TS_MonoTransition State(Mono-alkylation)Epoxide->TS_Mono+ AmineAminePrimary Amine(Nucleophile)Amine->TS_MonoSecAminoAlcoholSecondary Amino Alcohol(Target)TS_Mono->SecAminoAlcoholMajor PathTertAminoAlcoholTertiary Amino Alcohol(Impurity)SecAminoAlcohol->TertAminoAlcohol+ Epoxide(Over-reaction)

Figure 1: Reaction pathway highlighting the competitive over-alkylation step. The goal is to maximize the rate of the first step while suppressing the second.

Method Selection Guide

FeatureProtocol A: Solvent-Directed (Recommended) Protocol B: Lewis Acid Catalyzed
Mechanism H-bond activation via water/solventMetal-coordination activation
Substrates Aliphatic & Aromatic EpoxidesSterically hindered / Deactivated Epoxides
Conditions DMF/Water, 60°CAcetonitrile, Metal Triflate, RT to 40°C
Selectivity Excellent (>95% Mono-alkylation)Good (Requires careful monitoring)
Work-up Aqueous extractionFiltration/Extraction
Green Score High (No heavy metals)Medium (Metal waste)

Protocol A: Solvent-Directed Regioselective Synthesis

Rationale: This protocol utilizes a synergistic solvent system (DMF/Water).[1] Water acts as a mild hydrogen-bond donor activator for the epoxide, while DMF solubilizes the organic components. This system has been proven to suppress dialkylation significantly compared to neat reactions or pure alcohol solvents.

Reference Grounding: Based on the methodology established by Lizza & Moura-Letts (Synthesis, 2017).[1][2]

Materials
  • Epoxide: 1.0 equivalent (e.g., Styrene oxide, Glycidyl ethers).

  • Primary Amine: 1.2 – 1.5 equivalents (Reduced excess possible due to high selectivity).

  • Solvent: DMF (Reagent Grade) and Deionized Water.

  • Apparatus: Sealed tube or round-bottom flask with reflux condenser.

Step-by-Step Workflow
  • Preparation:

    • In a reaction vial/flask, prepare a solvent mixture of DMF:Water (9:1 v/v) .

    • Note: The presence of water is critical for rate acceleration and selectivity.

  • Addition:

    • Dissolve the Epoxide (1.0 mmol) in the solvent mixture (0.5 M concentration relative to epoxide).

    • Add the Primary Amine (1.2 mmol) in one portion.

    • Tip: If the amine is volatile (e.g., isopropylamine), use a sealed pressure tube.

  • Reaction:

    • Heat the mixture to 60 °C with magnetic stirring.

    • Monitoring: Monitor via TLC or LC-MS at 2 hours. Most reactions reach >95% conversion within 4–12 hours.

    • Checkpoint: Look for the disappearance of the epoxide. The formation of the dialkylated impurity (usually higher R_f on silica due to loss of NH polarity) should be minimal.

  • Work-up:

    • Cool to room temperature.[2][3][4][5][6]

    • Dilute with Ethyl Acetate (EtOAc) (5 volumes).

    • Wash with Water (3x) to remove DMF and excess amine.

    • Wash with Brine (1x).

    • Dry over anhydrous

      
      , filter, and concentrate in vacuo.
      
  • Purification:

    • If necessary, purify via flash column chromatography (Silica gel).[7]

    • Eluent: DCM:MeOH (95:5) + 1%

      
       (to prevent streaking of the amine).
      

Protocol B: Lewis Acid-Catalyzed Opening (Metal Triflate)

Rationale: For less reactive epoxides or when lower temperatures are required to preserve sensitive functional groups, a mild Lewis acid catalyst is employed. Metal triflates (


Reference Grounding: Adapted from protocols using


2
Materials
  • Epoxide: 1.0 equivalent.[7]

  • Primary Amine: 1.1 – 1.2 equivalents.

  • Catalyst: Calcium Triflate

    
     (5 mol%) or Lithium Perchlorate 
    
    
    (10 mol%).
  • Solvent: Acetonitrile (

    
    ) or Toluene.
    
Step-by-Step Workflow
  • Catalyst Activation:

    • Flame-dry the reaction flask under Argon/Nitrogen if using strictly anhydrous conditions (though these catalysts are often water-tolerant).

    • Add the Catalyst and Solvent (0.5 M).

  • Substrate Addition:

    • Add the Amine first, followed by the Epoxide .[8]

    • Reasoning: Pre-complexation of the amine with the Lewis acid is possible, but the epoxide activation is the rate-determining step.

  • Reaction:

    • Stir at Room Temperature .

    • Monitor vigorously. These reactions can be fast (30 min – 2 hours).

    • Warning: Exotherms can occur on scale-up (>10g). Use a water bath for cooling if necessary.

  • Quench & Isolation:

    • Quench with water.[1][2]

    • Extract with DCM or EtOAc.

    • Note: If using

      
      , ensure safe disposal protocols for perchlorates (though dilute solutions are generally stable).
      

Data Summary & Troubleshooting

Expected Results Table
ParameterProtocol A (DMF/H2O)Protocol B (Lewis Acid)
Typical Yield 85 – 98%80 – 95%
Regioselectivity >98:2 (Terminal attack)>90:10 (Substrate dependent)
Primary Impurity Dialkylated amine (<5%)Polymerization / Rearrangement
Troubleshooting Guide
  • Problem: Significant Dialkylation observed.

    • Solution: Increase amine equivalents to 3.0–5.0. Use Protocol A. Add epoxide dropwise to the amine solution (Inverse Addition).

  • Problem: Low Conversion.

    • Solution: Increase temperature to 80°C (Protocol A). Switch to Protocol B with a stronger catalyst (e.g.,

      
      ).
      
  • Problem: Product Streaking on TLC.

    • Solution: Pre-soak silica plate in eluent containing 1% Triethylamine or

      
      .
      

Safety & Handling

  • Epoxides: Many are potential carcinogens and mutagens (alkylating agents). Handle in a fume hood with double nitrile gloves.

  • Amines: Corrosive and lachrymators.

  • Perchlorates (Protocol B): Potentially explosive when dry or mixed with organics at high heat. Do not distill reaction mixtures containing perchlorates to dryness.

References

  • Lizza, J. R., & Moura-Letts, G. (2017).[1][2] Solvent-Directed Epoxide Opening with Primary Amines for the Synthesis of

    
    -Amino Alcohols.[1] Synthesis, 49(06), 1231–1242. Link
    
  • Shivani, Pujala, B., & Chakraborti, A. K. (2007).[2] Zinc(II) Perchlorate Hexahydrate Catalyzed Opening of Epoxide Rings by Amines: A Facile and Highly Regio- and Stereoselective Synthesis of

    
    -Amino Alcohols. The Journal of Organic Chemistry, 72(10), 3713–3722. Link
    
  • Azizi, N., & Saidi, M. R. (2005).[2] Highly Chemoselective Addition of Amines to Epoxides in Water. Organic Letters, 7(17), 3649–3651. Link

  • Cepanec, I., Litvić, M., Mikuldaš, H., Bartolinčić, A., & Vinković, V. (2003).[2] Calcium trifluoromethanesulfonate-catalyzed aminolysis of epoxides. Tetrahedron, 59(14), 2435–2439. Link

Using 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol as a pharmaceutical intermediate

Author: BenchChem Technical Support Team. Date: March 2026

Document ID: APP-NOTE-2026-0304 Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists Subject: Advanced Synthetic Workflows Utilizing 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol

Introduction & Pharmacological Rationale

In contemporary medicinal chemistry, the design of Multi-Target-Directed Ligands (MTDLs) has become a primary strategy for addressing complex, multifactorial pathologies such as neurodegenerative diseases and resistant fungal infections[1]. A critical building block in assembling these complex architectures is 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol (CAS: 1341870-62-9).

This bifunctional intermediate is highly valued for two distinct structural features:

  • The 2-Methoxybenzylamine Pharmacophore: The 2-methoxybenzyl moiety is a privileged structure known for its high binding affinity to various G-protein coupled receptors (GPCRs), notably the 5-HT2A receptor, and nicotinic acetylcholine receptors[2],[3]. The ortho-methoxy group provides critical hydrogen-bond accepting capabilities and dictates the spatial orientation of the aromatic ring within tight receptor binding pockets[3].

  • The Butan-2-ol Linker: The 4-aminobutan-2-ol chain provides a flexible, moderately lipophilic spacer with a secondary hydroxyl group. This hydroxyl acts as an additional vector for hydrogen bonding with target proteins or serves as a synthetic handle for prodrug esterification. Furthermore, similar tertiary amine structures utilizing flexible alkyl-alcohol chains have shown profound efficacy as ergosterol biosynthesis inhibitors in antifungal drug development[4].

By exploiting the differential nucleophilicity of its secondary amine and secondary alcohol, chemists can execute chemoselective functionalizations to generate diverse libraries of bioactive compounds.

Physicochemical Profiling & Reactivity Data

Understanding the baseline physicochemical properties of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol is critical for optimizing reaction conditions, particularly when selecting solvents for nucleophilic aromatic substitution (


) or reductive amination.

Table 1: Physicochemical Properties & Reactivity Profile

ParameterValue / DescriptorSynthetic Implication
Molecular Formula

-
Molecular Weight 209.29 g/mol -
Nucleophilic Centers

Amine,

Alcohol
Amine is significantly more nucleophilic; allows for chemoselective N-alkylation without O-protection under controlled conditions.
Steric Hindrance ModerateThe methyl group adjacent to the hydroxyl (butan-2-ol) provides mild steric shielding, reducing the rate of unwanted O-alkylation.
Solubility Profile Soluble in DCM, DMF, DMA, MeOHHighly compatible with polar aprotic solvents required for high-temperature coupling reactions[5].

Experimental Protocols: Chemoselective Functionalization

As a Senior Application Scientist, I emphasize that robust protocols must be self-validating. The following workflows detail the conversion of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol into advanced active pharmaceutical ingredients (APIs), explaining the causality behind each reagent choice.

Protocol A: Chemoselective N-Alkylation via (Quinazoline Coupling)

This protocol describes the attachment of the intermediate to a 4-chloroquinazoline core, a common scaffold in alpha-blockers and kinase inhibitors. The goal is to selectively alkylate the secondary amine while leaving the secondary alcohol intact.

Rationale: We utilize 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as the base. DBU is a strong, non-nucleophilic base that efficiently scavenges the HCl byproduct without competing for the electrophile. N,N-Dimethylacetamide (DMA) is selected as the solvent because its high boiling point and polar aprotic nature stabilize the Meisenheimer complex transition state during


[5].

Step-by-Step Methodology:

  • Preparation: In an oven-dried 50 mL Schlenk flask under an argon atmosphere, dissolve 4-chloro-6,7-dimethoxyquinazoline (1.0 eq, 5.0 mmol) in anhydrous DMA (15 mL).

  • Addition: Add 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol (1.2 eq, 6.0 mmol) to the stirring solution. Note: A slight excess of the amine ensures complete consumption of the valuable quinazoline core.

  • Base Introduction: Dropwise, add DBU (2.0 eq, 10.0 mmol). The solution may transition from pale yellow to deep amber.

  • Thermal Activation: Heat the reaction mixture to 135–140 °C using an oil bath[5]. Maintain vigorous stirring for 4–6 hours.

  • In-Process Control (IPC): Monitor reaction progress via TLC (Eluent: 9:1 DCM:MeOH). The disappearance of the 4-chloroquinazoline spot (

    
    ) and the emergence of a highly polar product spot (
    
    
    
    ) validates reaction completion.
  • Workup: Cool the mixture to room temperature and quench with ice-cold distilled water (50 mL) to precipitate the crude product. Extract with Ethyl Acetate (

    
     mL). Wash the combined organic layers with brine to remove residual DMA and DBU, dry over anhydrous 
    
    
    
    , and concentrate in vacuo.
  • Purification: Purify via flash column chromatography (Silica gel, gradient elution from 100% DCM to 95:5 DCM:MeOH).

Table 2: Optimization of N-Alkylation Reaction Conditions

SolventBaseTemp (°C)Time (h)Chemoselectivity (N vs O)Yield (%)
EthanolTEA78 (Reflux)24>99:142% (Incomplete)
DMF

1001295:568%
DMA DBU 135 5 >98:2 89% (Optimal)

Data Interpretation: High temperatures in DMA are required to overcome the activation energy barrier of the sterically hindered secondary amine reacting with the quinazoline core[5].

Biological Application & Mechanism of Action

Derivatives synthesized from 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol exhibit profound biological activities across different therapeutic areas:

  • Neuropharmacology: The 2-methoxybenzyl group is a critical determinant for binding to the orthosteric site of the 5-HT2A receptor. Compounds containing this moiety (e.g., NBOMe derivatives) exhibit nanomolar to picomolar affinities[3]. Furthermore, related 2-methoxybenzylamino structures are utilized to modulate nicotinic receptors, offering therapeutic pathways for Alzheimer's disease and other cognitive disorders[2].

  • Antifungal Agents: When the amine is converted into a tertiary amine containing a triazole moiety, the resulting compounds act as potent ergosterol biosynthesis inhibitors. The 2-methoxybenzyl group enhances lipophilicity, allowing the drug to penetrate the fungal cell wall, while the tertiary amine coordinates with the heme iron of the fungal cytochrome P450 (CYP51), disrupting cell membrane integrity[4].

Visualizations of Workflows and Pathways

SyntheticWorkflow Start 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol (Bifunctional Scaffold) Amine Secondary Amine (-NH-) Primary Nucleophile Start->Amine Alcohol Secondary Alcohol (-OH) Secondary Nucleophile Start->Alcohol N_Alk Chemoselective N-Alkylation (DMA, DBU, 135°C) Amine->N_Alk SNAr / Reductive Amination O_Acyl O-Esterification / Prodrug Formation (DCC, DMAP, DCM) Alcohol->O_Acyl Steglich Esterification MTDL Multi-Target-Directed Ligand (MTDL) (Neurological / Antifungal API) N_Alk->MTDL O_Acyl->MTDL

Caption: Chemoselective divergent synthetic workflow utilizing the dual-reactivity of the intermediate.

BiologicalMechanism Ligand 2-Methoxybenzyl Derivative (Synthesized API) Receptor Target Receptor (e.g., 5-HT2A / Nicotinic) Ligand->Receptor High Affinity Binding Gq Gq-Protein Activation Receptor->Gq Conformational Shift PLC Phospholipase C (PLC) Gq->PLC Ca Intracellular Ca2+ Release (Therapeutic Neuromodulation) PLC->Ca IP3 Pathway

Caption: Pharmacological signaling pathway triggered by 2-methoxybenzylamino-derived therapeutic agents.

References

  • 2-(2-Methoxybenzylamino)
  • J-Stage.
  • N-(2-methoxybenzyl)ethanamine (25I-NBOMe)
  • ACS Combinatorial Science.
  • MDPI.
  • Scienze Farmacologiche, Tossicologiche, dello Sviluppo e del Movimento Umano (Multi-Target-Directed Ligands)

Sources

Storage and handling protocols for hygroscopic amino alcohols

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Storage and Handling Protocols for Hygroscopic Amino Alcohols

Introduction: The Dual-Threat of Amino Alcohols

Amino alcohols (e.g., Ethanolamine, Tromethamine/Tris, Prolinol, and various chiral building blocks) represent a unique challenge in pharmaceutical synthesis. They possess a "dual-threat" functionality: the amine group is a nucleophile prone to oxidation and carbon dioxide capture, while the hydroxyl group facilitates rapid hygroscopicity (water absorption).

In drug development, the degradation of these reagents is not merely a purity issue—it is a stoichiometric one. A hygroscopic amino alcohol that has absorbed 2% water by weight introduces a 2% error in molecular weight calculations, potentially leading to incomplete reactions, difficult purifications, and failed enantioselective syntheses. Furthermore, the absorption of atmospheric CO₂ leads to the formation of carbamate salts, often mistaken for "crusting" or "caking," which can alter pH profiles in buffer preparation.

This guide provides a self-validating system for handling these compounds, moving beyond standard "store in a cool dry place" advice to rigorous, field-proven protocols.

The Science of Instability

To handle these compounds effectively, one must understand the "Enemy." Amino alcohols degrade through three distinct but interconnected pathways.

Degradation Pathways
  • Hygroscopic Caking: The hydroxyl group forms hydrogen bonds with atmospheric water. This water acts as a solvent, increasing the mobility of the molecules and facilitating further reactions.

  • Carbamate Formation (The "Crust"): Primary and secondary amines react reversibly with atmospheric CO₂ to form carbamates. This reaction is accelerated by moisture.

  • Oxidative Dealkylation: In the presence of oxygen and trace metals, amines undergo radical abstraction, leading to imines, aldehydes, and eventual discoloration (yellowing).

Figure 1: The Degradation Cycle of Amino Alcohols

DegradationCycle AminoAlcohol Pure Amino Alcohol (R-NH2 / R-OH) Hydrate Hydrate Formation (Stoichiometry Error) AminoAlcohol->Hydrate H-Bonding Carbamate Carbamate Salt (Solid Crust/Precipitate) AminoAlcohol->Carbamate Nucleophilic Attack Oxidation N-Oxides & Imines (Yellowing/Impurities) AminoAlcohol->Oxidation Radical Mechanism Moisture Atmospheric H2O Moisture->Hydrate CO2 Atmospheric CO2 CO2->Carbamate O2 Atmospheric O2 O2->Oxidation Hydrate->Carbamate Catalyzes

Caption: Interconnected degradation pathways. Note that moisture absorption (Hydrate) often catalyzes the formation of Carbamate salts.

Facility & Equipment Hierarchy

Not all amino alcohols require a glovebox. Use this hierarchy to determine the necessary level of containment based on the reagent's cost and sensitivity.

LevelEquipmentBest ForProtocol Note
1. Standard Desiccator with active desiccant (P₂O₅ or Silica)Bulk buffers (e.g., Tris), EthanolamineFlush headspace with N₂ before closing.
2. Intermediate Schlenk Line / Inert Gas ManifoldLiquid chiral bases, secondary amino alcoholsUse "counter-flow" technique during dispensing.
3. Advanced Glovebox (N₂ or Ar atmosphere)High-value chiral ligands, solid Prolinol derivativesEssential for <100 mg scale where surface area/mass ratio is high.

Detailed Protocols

Protocol A: Intake & Long-Term Storage (The "Golden Hour")

Objective: To secure the integrity of the reagent immediately upon arrival.

Mechanism: Most degradation occurs within the first 24 hours of a seal being broken. Manufacturers often package under inert gas; once opened, that protection is lost.

  • Thermal Equilibration: Upon receipt, do not open a cold bottle immediately. Allow it to warm to room temperature (approx. 3 hours) inside a desiccator.

    • Why? Opening a cold bottle condenses atmospheric moisture directly onto the reagent surface.

  • The "Secondary Seal" System:

    • After initial use, wrap the cap junction with Parafilm M® (to block gas exchange).

    • Crucial Step: Overwrap the Parafilm with Electrical Tape .

    • Why? Parafilm is permeable to oxygen over time and can degrade. Electrical tape provides mechanical pressure that keeps the Parafilm tight and the cap seated.

  • Headspace Purge:

    • Insert a pasture pipette connected to an Argon (preferred) or Nitrogen line into the bottle.

    • Flow gas gently (2-3 psi) for 10-15 seconds.

    • Why Argon? Argon is heavier than air and forms a "blanket" over the solid/liquid, whereas Nitrogen can mix more easily with air in the headspace.

Protocol B: Acute Handling & Dispensing

Objective: To transfer the reagent without breaking the inert barrier.

For Liquids (e.g., Ethanolamine):

  • Never Pour. Pouring introduces turbulence that mixes air into the liquid and leaves residue on the threads (which forms a crust, breaking the seal).

  • Syringe Transfer:

    • Insert a long needle attached to a dry syringe.

    • Simultaneously insert a short "bleed" needle connected to an inert gas line.

    • Draw liquid while positive pressure fills the void.

  • Wipe the Septum: If using a septum bottle, wipe the top with dry toluene or DCM after withdrawal to remove traces that could oxidize.

For Solids (e.g., Prolinol, Tris):

  • The "Funnel Flow" Rule: Avoid using spatulas that require repeated dipping.

  • Aliquot Strategy: If a 100g bottle is received but typical usage is 1g, divide the bulk into ten 10g vials inside a glovebox immediately upon receipt. This limits exposure to the bulk material.[1][2][3]

Protocol C: Quality Control (QC) - The Karl Fischer Modification

Objective: To accurately measure water content without chemical interference.

The Problem: Standard Karl Fischer (KF) titration fails with amino alcohols. The amine raises the pH > 8.0, causing the iodine in the KF reagent to undergo a side reaction (disproportionation), leading to falsely high water readings and vanishing endpoints.

The Validated Protocol:

  • Reagent Selection: Use a One-Component Volumetric KF Reagent specifically designed for amines (often labeled "Composite 5 K" or similar).

  • Buffering:

    • Add Salicylic Acid or Benzoic Acid to the titration vessel methanol solvent before adding the sample.

    • Target: Buffer the solvent system to pH 5–7.

  • Execution:

    • Titrate the solvent/buffer blank to dryness.

    • Inject the amino alcohol sample.

    • Success Criteria: A stable endpoint that persists for >30 seconds. If the drift continues, the pH is still too high—add more acid.

Troubleshooting & Decision Logic

Figure 2: Handling Decision Tree

HandlingLogic Start Reagent State? Liquid Liquid (e.g., Ethanolamine) Start->Liquid Solid Solid (e.g., Prolinol) Start->Solid Viscosity Viscous? Liquid->Viscosity Hygro Highly Hygroscopic? Solid->Hygro Heat Warm to 30°C (Reduce Viscosity) Viscosity->Heat Yes Syringe Syringe Transfer (Positive Pressure) Viscosity->Syringe No Glovebox Glovebox Dispense Hygro->Glovebox Yes (Critical) Aliquot Aliquot into Single-Use Vials Hygro->Aliquot No (Bulk) Heat->Syringe

Caption: Decision matrix for selecting the appropriate handling method based on physical state and sensitivity.

Chemical Compatibility Table

MaterialCompatibilityNotes
Stainless Steel (316L) ExcellentRecommended for bulk storage tanks and spatulas.
Aluminum Severe Incompatibility Amines react with Al to generate Hydrogen gas (Explosion hazard) and cause pitting.[4]
Copper/Brass Incompatible Causes blue/green discoloration (complex formation) and rapid oxidation.
HDPE Plastic GoodAcceptable for short-term storage; permeable to O₂ over years.
Glass (Borosilicate) ExcellentBest for laboratory scale; use amber glass to prevent photo-oxidation.

References

  • Jackson, M. (2016). How do you handle hygroscopic salts? HepatoChem. Retrieved from [Link]

  • Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Ethanolamine Sampling and Analytical Method. Retrieved from [Link]

Sources

Application Note: Scalable Synthesis of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers and process chemists requiring a robust, scalable synthesis of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol .

The guide prioritizes the Aza-Michael Addition – Reduction sequence. This route is selected for its atom economy, scalability, and the commercial availability of low-cost starting materials (Methyl Vinyl Ketone and 2-Methoxybenzylamine).

Abstract & Scope

This protocol details the synthesis of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol, a functionalized


-amino alcohol commonly utilized as a pharmacophore linker in GPCR ligands and adrenergic receptor antagonists. The method employs a two-step sequence: (1) chemoselective aza-Michael addition of 2-methoxybenzylamine to methyl vinyl ketone (MVK), followed by (2) hydride reduction of the resulting ketone. This route avoids expensive transition metal catalysts and is optimized for gram-to-kilogram scale-up, featuring a self-purifying acid-base workup that minimizes chromatographic requirements.

Retrosynthetic Analysis & Strategy

The target molecule contains a secondary amine and a secondary alcohol separated by a two-carbon tether. Retrosynthetic disconnection of the C-N bond reveals 2-methoxybenzylamine and a 4-hydroxybutan-2-one equivalent. However, the most direct forward synthesis utilizes the conjugate addition of the amine to an


-unsaturated ketone.

Retrosynthesis Target Target Molecule 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol Intermediate Intermediate Ketone 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-one Target->Intermediate Reduction (NaBH4) SM1 Starting Material 1 2-Methoxybenzylamine Intermediate->SM1 Aza-Michael Disconnection SM2 Starting Material 2 Methyl Vinyl Ketone (MVK) Intermediate->SM2

Figure 1: Retrosynthetic strategy highlighting the Aza-Michael/Reduction sequence.

Critical Process Parameters (CPP)

To ensure reproducibility and safety, the following parameters must be controlled:

ParameterSpecificationRationale
Stoichiometry Amine:MVK (1.2 : 1.0)Slight excess of amine prevents formation of the bis-alkylated tertiary amine impurity.
Temperature (Step 1) 0 °C

RT
Low initial temperature suppresses polymerization of MVK and controls exotherm.
Temperature (Step 2) 0 °CControlled hydride addition prevents runaway reduction or solvent boil-off.
MVK Quality Freshly distilled or StabilizedMVK polymerizes on storage; use stabilized reagent or distill prior to use.

Experimental Protocol

Step 1: Aza-Michael Addition

Reaction: 2-Methoxybenzylamine + Methyl Vinyl Ketone


 4-((2-methoxybenzyl)amino)butan-2-one

Materials:

  • 2-Methoxybenzylamine (CAS: 6850-57-3): 16.46 g (120 mmol, 1.2 equiv)

  • Methyl Vinyl Ketone (MVK) (CAS: 78-94-4): 7.01 g (100 mmol, 1.0 equiv)

  • Solvent: Methanol (anhydrous): 100 mL

  • Note: MVK is a potent lachrymator and toxic. Handle in a fume hood.

Procedure:

  • Setup: Charge a 250 mL round-bottom flask (RBF) with 2-methoxybenzylamine (16.46 g) and Methanol (50 mL). Equip with a magnetic stir bar and a pressure-equalizing addition funnel.

  • Cooling: Place the RBF in an ice-water bath and cool to 0–4 °C.

  • Addition: Dissolve MVK (7.01 g) in Methanol (20 mL) and transfer to the addition funnel. Add the MVK solution dropwise over 45 minutes.

    • Technical Insight: Slow addition of the electrophile (MVK) to the nucleophile (amine) ensures the amine is always in local excess, favoring mono-alkylation over bis-alkylation [1].

  • Reaction: Remove the ice bath and allow the mixture to stir at room temperature (20–25 °C) for 3 hours.

  • Monitoring: Monitor by TLC (SiO₂, 5% MeOH in DCM). The MVK spot (

    
    ) should disappear. The product ketone will appear at 
    
    
    
    .
  • Intermediate Handling: The intermediate amino-ketone is prone to degradation/cyclization if stored. Proceed immediately to Step 2 (One-pot procedure is recommended).

Step 2: Carbonyl Reduction

Reaction: 4-((2-methoxybenzyl)amino)butan-2-one + NaBH




Target Alcohol

Materials:

  • Sodium Borohydride (NaBH

    
    ): 4.54 g (120 mmol, 1.2 equiv relative to MVK)
    
  • Quenching Agent: Acetone or 1M HCl

Procedure:

  • Cooling: Re-cool the reaction mixture from Step 1 to 0 °C.

  • Reduction: Add solid NaBH

    
     portion-wise over 30 minutes.
    
    • Caution: Hydrogen gas evolution will occur. Ensure adequate venting.

  • Completion: Stir at 0 °C for 1 hour, then allow to warm to room temperature for 1 hour.

  • Quench: Carefully add Acetone (10 mL) to destroy excess hydride, or quench with saturated NH

    
    Cl solution (50 mL).
    
  • Workup (Purification Strategy):

    • Concentrate the reaction mixture under reduced pressure to remove Methanol.

    • Dissolve the residue in Ethyl Acetate (150 mL) and Water (100 mL).

    • Acid Extraction (Critical Step): Extract the organic layer with 1M HCl (

      
       mL). The product (amine) will protonate and move to the aqueous phase; neutral impurities (polymerized MVK) remain in the organic phase.
      
    • Basification: Wash the combined aqueous acidic layers with fresh Ethyl Acetate (50 mL). Then, basify the aqueous layer to pH > 12 using 4M NaOH (cool with ice during addition).

    • Final Extraction: Extract the cloudy basic aqueous layer with Dichloromethane (DCM,

      
       mL).
      
  • Drying: Dry the combined DCM layers over anhydrous Na

    
    SO
    
    
    
    , filter, and concentrate in vacuo.
  • Yield: Expected yield is 16–18 g (75–85%) of a pale yellow oil which may crystallize upon standing or cooling.

Analytical Data & Characterization

Validation: The structure is confirmed if the NMR shows the characteristic doublet for the terminal methyl group of the butanol chain and the singlet for the methoxy group.

TechniqueExpected Signal / ValueAssignment

H NMR
(400 MHz, CDCl

)

7.2–6.8 (m, 4H)
Aromatic protons (2-methoxybenzyl)

3.95 (m, 1H)
CH-OH (Methine at C2)

3.82 (s, 3H)
O-CH

(Methoxy group)

3.75 (s, 2H)
Ar-CH

-N (Benzylic methylene)

2.90–2.70 (m, 2H)
N-CH

-CH

(Methylene at C4)

1.65–1.50 (m, 2H)
CH

-CH(OH) (Methylene at C3)

1.18 (d, 3H)
CH

-CH (Terminal methyl)
MS (ESI+)

210.15

Calculated MW: 209.29 g/mol

Process Safety & Scalability

Workflow Diagram

Workflow Step1 Step 1: Aza-Michael Addition (MVK + Amine, 0°C) Step2 Step 2: Reduction (Add NaBH4, 0°C) Step1->Step2 One-Pot Quench Quench & Concentration (Remove MeOH) Step2->Quench AcidExt Acid Extraction (1M HCl) Product moves to Aqueous Phase Quench->AcidExt Purification BaseWash Basification (NaOH) Product returns to Organic Phase AcidExt->BaseWash Remove Neutral Impurities Final Final Isolation (DCM Ext. & Drying) BaseWash->Final

Figure 2: Process workflow emphasizing the acid-base purification logic.

Scalability Notes
  • Thermal Management: On a kilogram scale, the addition of MVK is highly exothermic. Use jacketed reactors with active cooling.

  • Hydrogen Management: The NaBH

    
     reduction generates roughly 4 moles of H
    
    
    
    per mole of borohydride. Adequate headspace ventilation is mandatory.
  • Alternative Reduction: For multi-kilogram batches, catalytic hydrogenation (H

    
    , Raney Ni or Pd/C) is preferred over NaBH
    
    
    
    to avoid boron waste, though this requires high-pressure equipment [2].

References

  • Aza-Michael Addition Kinetics: Rulev, A. Y. (2017). Aza-Michael Reaction: Achievements and Prospects. Russian Chemical Reviews, 86(11), 1073.

  • Catalytic Hydrogenation of Amino Ketones: Nugent, T. C., & El-Shazly, M. (2010). Chiral Amine Synthesis - Methods, Developments and Applications. Advanced Synthesis & Catalysis, 352(5), 753-819.

  • General Protocol for

    
    -Amino Alcohols: 
    BenchChem Application Note. Synthesis of 4-(Benzylamino)-2-methylbutan-2-ol.
     (Analogous protocol adapted for 2-methoxy derivative).
    

Troubleshooting & Optimization

Minimizing side reactions during reductive amination of amino butanols

Author: BenchChem Technical Support Team. Date: March 2026

This guide is structured as a dynamic Technical Support Center for researchers optimizing reductive amination reactions involving amino butanols. It prioritizes mechanistic understanding and practical troubleshooting over generic advice.

Status: Active | Topic: Minimizing Side Reactions | Tier: Senior Application Support

Executive Summary: The "Janus" Substrate Challenge

Amino butanols (e.g., 4-amino-1-butanol, 2-amino-1-butanol) present a unique "Janus-faced" challenge in reductive amination. You are not merely reacting an amine; you are managing a substrate with two competing nucleophiles: a nitrogen (amine) and an oxygen (alcohol).

The Core Conflict:

  • Kinetic Control: The amine is more nucleophilic and attacks the carbonyl first to form the imine.

  • Thermodynamic Trap: The pendant hydroxyl group can attack the intermediate imine/iminium, forming cyclic oxazolidines (from 2-amino alcohols) or tetrahydro-1,3-oxazines (from 4-amino alcohols). These 5- or 6-membered rings are stable equilibrium traps that stall the reaction or lead to side products.

This guide provides the protocols to break these equilibria and enforce selectivity.

Diagnostic & Troubleshooting Modules (Q&A)

Module A: The "Stalled Reaction" (Cyclic Traps)

User Question: My LCMS shows the disappearance of the aldehyde, but the product peak is small. I see a new peak that matches the mass of the imine + water (hemiaminal). Adding more reducing agent doesn't help. What is happening?

Root Cause: You are likely trapped in a Cyclic Hemiaminal/Oxazine Equilibrium . When 4-amino-1-butanol reacts with an aldehyde, the initial imine often undergoes intramolecular attack by the hydroxyl group. This forms a stable 6-membered cyclic hemiaminal (tetrahydro-1,3-oxazine). Standard reducing agents (like NaBH(OAc)₃) reduce iminium ions rapidly but are sluggish against neutral cyclic hemiaminals.

The Fix: The Titanium Lock Strategy Switch to a Titanium(IV) Isopropoxide [Ti(OiPr)₄] mediated protocol.

  • Mechanism: Ti(OiPr)₄ acts as a Lewis acid to activate the carbonyl and as a water scavenger.[1][2] It coordinates to the amino alcohol, preventing the intramolecular attack by the oxygen, effectively "locking" the nitrogen in the imine/iminium state for reduction.

Action Plan:

  • Pre-mix amine (1.0 equiv), Carbonyl (1.0 equiv), and Ti(OiPr)₄ (1.25 equiv) neat or in minimal THF.

  • Stir for 1 hour (allows complete imine formation and water scavenging).

  • Dilute with alcohol (MeOH/EtOH).

  • Add reducing agent (NaBH₄).[1][2][3][4][5][6][7]

Module B: Over-Alkylation (Dialkylation)

User Question: I am targeting the secondary amine, but I keep getting 15-20% of the tertiary amine (dialkylated product). How do I stop the product from reacting again?

Root Cause: The product (secondary amine) is often more nucleophilic than the starting primary amine (4-aminobutanol). If the local concentration of the aldehyde is high, the product competes for it.

The Fix: Stepwise Addition & Proton Management You must ensure the imine is fully formed before the reducing agent sees the mixture, or use a reductant that is strictly chemoselective.

Action Plan:

  • Switch Reagent: Use Sodium Triacetoxyborohydride (STAB) .[7] It reduces imines much faster than aldehydes, preventing the "reductive alkylation" of the product.

  • Solvent Choice: Use 1,2-Dichloroethane (DCE) or THF .[8][9] Avoid Methanol for the formation step if using STAB, as it can solvolyze the reagent.

  • Stoichiometry: Use a slight excess of the amine (1.1–1.2 equiv) relative to the aldehyde, not the other way around.

Module C: Chemoselectivity (O-Alkylation vs. N-Alkylation)

User Question: I am seeing trace amounts of O-alkylated ether byproducts. I thought reductive amination was N-selective?

Root Cause: While rare in acidic conditions, O-alkylation can occur if the reaction pH is too high (basic), allowing the alkoxide to compete, or if highly reactive alkylating agents (like alkyl halides) are generated in situ (not applicable to standard reductive amination, but possible if using specific additives). More commonly, this "O-alkylation" is actually the reduction of the cyclic oxazine intermediate mentioned in Module A.

The Fix: pH Control Maintain a weakly acidic environment (pH 5–6).

  • Protocol: Add Acetic Acid (AcOH) (1.0–2.0 equiv) when using STAB. This protonates the imine (activating it) and suppresses the nucleophilicity of the hydroxyl group.

Visualizing the Pathway

The following diagram illustrates the "Fork in the Road" between the desired pathway and the cyclic trap.

ReductiveAminationPathways Start 4-Amino-1-butanol + Aldehyde Imine Linear Imine (Intermediate) Start->Imine - H2O Trap Cyclic Hemiaminal (Oxazine Trap) Imine->Trap Intramolecular OH Attack Product Desired Secondary Amine Imine->Product Reduction (STAB/NaBH4) Trap->Imine Ti(OiPr)4 Reverses Equilibrium SideProduct Dialkylated Impurity Product->SideProduct + Aldehyde + Reductant

Caption: The critical equilibrium between the linear imine and the cyclic hemiaminal trap. Ti(OiPr)4 forces the reaction back to the linear imine for reduction.

Standard Operating Protocols (SOPs)

Protocol A: The "Gold Standard" (STAB Method)

Best for: Routine synthesis, minimizing over-alkylation, mild conditions.

ParameterSpecification
Solvent 1,2-Dichloroethane (DCE) or THF (Anhydrous)
Stoichiometry Amine (1.1 eq) : Aldehyde (1.0 eq) : STAB (1.4 eq) : AcOH (1.0 eq)
Temperature Room Temperature (20–25 °C)
Time 2–16 Hours

Step-by-Step:

  • Dissolve the aldehyde (1.0 mmol) and amino butanol (1.1 mmol) in DCE (3–5 mL).

  • Add Glacial Acetic Acid (1.0 mmol). Note: This catalyzes imine formation.[10]

  • Stir for 30 minutes to establish the imine equilibrium.

  • Add Sodium Triacetoxyborohydride (STAB) (1.4 mmol) in one portion.

  • Monitor by LCMS.[4][11]

  • Quench: Add saturated aqueous NaHCO₃. Extract with EtOAc or DCM.[4]

Protocol B: The "Heavy Duty" (Ti(OiPr)₄ Method)

Best for: Sterically hindered substrates, reactions stalled by cyclization traps, or acid-sensitive substrates.

ParameterSpecification
Solvent Neat (Step 1)

Ethanol/Methanol (Step 2)
Stoichiometry Amine (1.0 eq) : Ketone/Aldehyde (1.0 eq) : Ti(OiPr)₄ (1.25 eq) : NaBH₄ (1.0 eq)
Temperature RT (Step 1)

0 °C (Step 2)

Step-by-Step:

  • Combine amino butanol (1.0 mmol), carbonyl compound (1.0 mmol), and Ti(OiPr)₄ (1.25 mmol) in a dry flask under Nitrogen.

  • Stir NEAT (without solvent) for 1 hour. The mixture will become viscous. Why? This maximizes concentration to force imine formation and traps water.

  • Dilute with absolute Ethanol (4 mL).

  • Cool to 0 °C.

  • Add NaBH₄ (1.0 mmol) carefully (gas evolution).

  • Allow to warm to RT and stir for 2 hours.

  • Workup (Critical): Quench with 1N NaOH or NH₄OH (not water alone, or TiO₂ precipitates will be impossible to filter). The base helps precipitate Titanium as a filterable solid. Dilute with EtOAc, filter through Celite, and concentrate.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[8][9] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][3][7][9][12] Studies on Direct and Indirect Reductive Amination Procedures.[7][9][12] The Journal of Organic Chemistry, 61(11), 3849–3862. Link

  • Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990).[1] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride.[1] The Journal of Organic Chemistry, 55(8), 2552–2554.[1] Link

  • Bhattacharyya, S. (1995). Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds with sodium borohydride.[1][2][6][13] Journal of the Chemical Society, Perkin Transactions 1, (16), 2527.[2] Link

Sources

Technical Support: Purification Strategies for 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Removal of Unreacted 2-Methoxybenzaldehyde from Secondary Amine Products Target Molecule: 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol Impurity: 2-Methoxybenzaldehyde (o-Anisaldehyde)

Introduction

Welcome to the Technical Support Center. You are likely performing a reductive amination between 4-aminobutan-2-ol and 2-methoxybenzaldehyde .

A common critical quality attribute (CQA) failure in this synthesis is the persistence of unreacted aldehyde. Because both the product and the impurity are relatively lipophilic organic molecules, standard aqueous washes often fail to separate them. Furthermore, the presence of the secondary amine functionality complicates the use of traditional aldehyde removal methods (like acidic bisulfite washes) due to the risk of product protonation and loss.

This guide details three field-proven protocols to isolate your target amine, ranked by scalability and cost-efficiency.

Module 1: The "Phase-Switch" Protocol (Acid-Base Extraction)

Best For: Bulk purification, Scale-up (>1g), Cost-efficiency.

This is the Gold Standard for separating neutral impurities (aldehydes) from basic products (amines). It exploits the pKa difference between the secondary amine (pKa ~10-11) and the neutral aldehyde.

The Logic
  • The Problem: Both the amine product and the aldehyde impurity are soluble in organic solvents (DCM, EtOAc).

  • The Switch: By lowering the pH, we force the amine to become a water-soluble ammonium salt. The aldehyde remains neutral and stays in the organic layer.[1]

  • The Recovery: We wash away the aldehyde, then raise the pH to "switch" the amine back to its neutral, organic-soluble form for recovery.

Step-by-Step Protocol
StepActionCritical Parameter
1 Dissolution Dissolve crude mixture in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) . Use ~10-15 mL solvent per gram of crude.
2 The Switch (Acid) Extract the organic layer with 1.0 M HCl (3 x volume). Result: Product moves to Aqueous Phase (Bottom if DCM, Top if EtOAc). Aldehyde stays in Organic.
3 Separation Separate layers.[2][3][4] Keep the Aqueous Layer. Troubleshooting: If emulsion forms, add brine or a small amount of MeOH.
4 The Wash Wash the Aqueous Layer with fresh organic solvent (EtOAc/DCM) to remove entrained aldehyde. Discard this organic wash.
5 The Switch (Base) Cool the aqueous layer on ice. Slowly add 6.0 M NaOH until pH > 12. Result: Solution turns cloudy/oily as the neutral amine product crashes out of water.
6 Recovery Extract the basic aqueous mixture with EtOAc (3 x volume). Combine these organic extracts.
7 Finishing Dry combined organics over Na₂SO₄, filter, and concentrate in vacuo.
Visual Workflow

AcidBaseExtraction Start Crude Mixture (Amine + Aldehyde) Acidify Add 1M HCl (Acidification) Start->Acidify PhaseSep Phase Separation Acidify->PhaseSep OrgLayer1 Organic Layer (Contains Aldehyde) PhaseSep->OrgLayer1 Neutral Impurities AqLayer1 Aqueous Layer (Contains Amine Salt) PhaseSep->AqLayer1 Protonated Product Discard Discard Organic Wash OrgLayer1->Discard Wash Wash with Fresh Organic AqLayer1->Wash Wash->Discard Traces of Aldehyde Basify Add NaOH to pH > 12 (Basification) Wash->Basify Clean Aq. Phase Extract Extract with EtOAc Basify->Extract FinalOrg Final Organic Layer (Purified Amine) Extract->FinalOrg Product FinalAq Final Aqueous Waste Extract->FinalAq Waste

Caption: Flowchart demonstrating the selective partitioning of the amine product away from neutral aldehyde impurities.

Module 2: The "Chemo-Selective" Protocol (Scavenger Resins)

Best For: High-value compounds, Late-stage purification, Small scale (<500mg), Avoiding aqueous workup.

If your product is sensitive to strong acids/bases, or if you require >99.5% purity for biological assays, solid-phase scavenger resins are superior. They chemically bond to the aldehyde, allowing you to remove it by simple filtration.

Recommended Resin[5]
  • Type: Polymer-supported Sulfonylhydrazide (e.g., PS-TsNHNH₂).

  • Mechanism: The hydrazine moiety attacks the aldehyde carbonyl to form a stable hydrazone covalent bond.

  • Capacity: Typically 1.5 - 3.0 mmol/g (check specific vendor CoA).

Step-by-Step Protocol
  • Calculate Loading: Determine the excess moles of aldehyde (based on stoichiometry or NMR integration). Use 3 equivalents of resin relative to the residual aldehyde.

  • Solvent Selection: Dissolve crude product in DCM or THF . (Avoid ketones like acetone, as the resin will scavenge the solvent!).

  • Incubation: Add the resin beads to the solution. Shake gently or stir (do not use a magnetic stir bar that grinds the beads) for 2–4 hours at room temperature.

    • Tip: For unreactive aromatic aldehydes like 2-methoxybenzaldehyde, adding a catalytic amount of Acetic Acid (1-2 drops) accelerates hydrazone formation.

  • Filtration: Filter the mixture through a fritted glass funnel or a cotton plug.

  • Rinse: Wash the resin beads with DCM to recover any product trapped in the pores.

  • Concentrate: Evaporate the filtrate. The aldehyde remains covalently bound to the solid beads.

Module 3: Troubleshooting & FAQs

Q1: Can I use the standard Sodium Bisulfite (NaHSO₃) wash?

Recommendation: Proceed with extreme caution.

  • The Risk: Sodium bisulfite solutions are acidic (pH ~4). Your product is a secondary amine.[5] If you wash with bisulfite, your amine will protonate and migrate into the aqueous layer along with the aldehyde-bisulfite adduct. You will lose your product to the water waste.

  • The Fix: If you must use bisulfite (e.g., large scale where acid/base extraction is difficult), you must perform a "Reverse Extraction":

    • Perform the bisulfite wash.

    • Do not discard the aqueous layer.

    • Basify the aqueous layer (pH > 12) to break the amine salt (but not high enough to decompose the bisulfite adduct immediately, though this is a race condition).

    • Rapidly extract with organic solvent.

    • Verdict: The Acid-Base protocol (Module 1) is cleaner and safer for this molecule.

Q2: I see a new impurity peak after workup. What is it?
  • Scenario: You used Acetone or Ethyl Acetate during a scavenger resin step.

  • Cause: Scavenger resins (hydrazines) can react with ketone solvents (Acetone) or slowly with esters (EtOAc) over long periods.

  • Solution: Always use non-carbonyl solvents like DCM, THF, or Me-THF during the scavenging step.

Q3: The aldehyde peak persists even after Acid-Base extraction.
  • Cause: Emulsion formation or insufficient pH adjustment.

  • Solution:

    • Ensure the "Acid" step reaches pH < 2.[6]

    • Ensure the "Base" step reaches pH > 12.

    • Critical: 2-Methoxybenzaldehyde is an electron-rich aromatic aldehyde. It is quite lipophilic. During the acid wash, ensure you wash the aqueous layer twice with organic solvent to physically pull the lipophilic aldehyde out of the water before basifying.

References

  • Abdel-Magid, A. F., et al. (1996).[5][7] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.

  • Kjell, D. P., Slattery, B. J., & Semo, M. J. (1999).[8] "A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts." The Journal of Organic Chemistry.

  • BenchChem Technical Support. (2025). "Aldehyde Purification via Bisulfite Adducts: Protocols and Troubleshooting."

  • Amerigo Scientific. "Scavenger Resins: Mechanisms and Applications in Organic Synthesis."

  • Organic Process Research & Development (OPRD). "Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol." ACS Publications. [9]

Sources

Troubleshooting phase separation issues in amino alcohol extraction

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting Phase Separation in Amino Alcohol Extraction

Welcome to the Advanced Extraction Support Center. As a Senior Application Scientist, I frequently encounter challenges in the liquid-liquid extraction (LLE) of amino alcohols (e.g., sphingosines, phenylglycinols, metaraminol). These molecules possess both a hydrophilic amine/hydroxyl group and a hydrophobic hydrocarbon backbone, making them potent amphiphiles. This dual nature drastically lowers interfacial tension between aqueous and organic phases, inevitably leading to stable emulsions, poor partition coefficients, and third-phase formation.

This guide is designed as a self-validating system. We do not just provide "quick fixes"; we explore the thermodynamic and kinetic causality behind each protocol so you can confidently adapt these principles to your specific drug development workflows.

Section 1: Core Causality & Mechanistic Overview

Understanding the ionization state of your target molecule is the most critical factor in LLE. Amino alcohols will only partition effectively into an organic solvent when they are entirely neutrally charged.

G A Aqueous Phase (Protonated Amine) B Adjust pH > pKa (Deprotonation) A->B Add Base C Neutral Amino Alcohol (Amphiphilic) B->C Charge Neutralization D Organic Phase (High Partitioning) C->D Hydrophobic Extraction

Caption: Mechanistic pathway of pH-dependent amino alcohol partitioning.

Section 2: Interactive Troubleshooting Guide (FAQs)

Q1: Why does a thick "rag layer" (emulsion) form at the interface during my extraction, and how do I break it? Causality: Amino alcohols act as surfactants. They orient themselves at the liquid-liquid interface (hydrophilic head in water, hydrophobic tail in the organic solvent), lowering the interfacial tension and stabilizing dispersed droplets [1]. Solution:

  • Salting Out: Add a saturated brine solution (NaCl) or divalent salts (e.g., MgCl2). This increases the ionic strength and dielectric constant of the aqueous phase, decreasing the solubility of the amino alcohol's non-polar regions and forcing it into the organic phase, thereby destabilizing the emulsion[1, 3].

  • Solvent Modification: Add a small volume of a higher alcohol (e.g., isopropanol or octanol). This disrupts the highly ordered interfacial film formed by the amino alcohol, facilitating droplet coalescence [3].

  • Mechanical Disruption: If chemical alteration is undesirable, filter the emulsion through a glass wool plug or highly silanized phase separation filter paper, which selectively allows only one phase to pass [1].

Q2: My partition coefficient (


) is extremely low, and the amino alcohol remains in the aqueous phase. What is wrong? 
Causality:  The partition coefficient (

) is highly dependent on the ionization state of the molecule [4]. If the pH of your aqueous phase is below the pKa of the amine group (typically 8.5–10.5), the molecule exists as a water-soluble cation. Solution: You must adjust the aqueous pH to be at least 1–1.5 units above the pKa of the amine, but below the pKa of the hydroxyl group (if applicable), ensuring the molecule is in its neutral, uncharged state. For example, the extraction of the amino alcohol metaraminol only reaches maximal organic distribution at a pH of 9.6 [2].

Q3: I am experiencing "third phase" formation. How do I resolve this? Causality: A third phase occurs when the extracted amino alcohol complex exceeds its solubility limit in the organic solvent, causing the organic phase to split into a solvent-rich layer and a solute-rich layer. Solution: Increase the polarity of your organic phase. Switch from a purely non-polar solvent (like hexane or heptane) to a moderately polar solvent (like ethyl acetate or dichloromethane), or add 5-10% of a phase modifier like 1-octanol to increase the solvation capacity of the organic layer.

Section 3: Quantitative Data & Optimization Parameters

To systematically optimize your extraction, reference the following thermodynamic and physicochemical parameters governing amino alcohol phase separation.

ParameterImpact on Phase SeparationOptimal Range / RecommendationMechanistic Rationale
Aqueous pH Controls ionization statepH 9.0 – 10.5 (molecule-dependent)Neutralizes amine charge, maximizing

[2, 4].
Ionic Strength Drives "salting out" effect1M – 3M NaCl or MgCl2Decreases aqueous solvation shell around amphiphiles [1].
Temperature Alters interfacial tension20°C – 25°C (Avoid drastic heat)Sudden cooling (thermal shock) can break stable emulsions [3].
Solvent Polarity Prevents third-phase splittingModerate (e.g., EtOAc, DCM)Matches the dipole moment of the neutral amino alcohol.

Section 4: Standardized Experimental Protocols

Protocol A: Step-by-Step Emulsion Breaking Workflow This protocol is a self-validating loop; if Step 3 fails, the system directs you to Step 4 without compromising the analyte.

  • Prevention (Gentle Agitation): Instead of vigorous shaking, gently swirl the separatory funnel for 3-5 minutes. This maintains surface area for mass transfer while minimizing the shear forces that generate micro-droplets [1].

  • Ionic Shock (Salting Out): If an emulsion forms, add 10 mL of saturated aqueous NaCl per 100 mL of emulsion. Swirl gently and let stand for 10 minutes. Observe the interface.

  • Thermal/Mechanical Intervention: If the rag layer persists, transfer the emulsion layer to a 50 mL conical tube and centrifuge at 4000 rpm for 10 minutes at 10°C [2, 3]. The density differential will force coalescence.

  • Chemical Modification: If centrifugation is unavailable, add 2-5% (v/v) of isopropanol relative to the organic phase volume. Swirl gently to disrupt the surfactant layer at the interface[3].

  • Phase Isolation: Drain the clear aqueous layer. If a minor interfacial haze remains, pass the organic layer through a funnel packed with a glass wool plug and anhydrous sodium sulfate (

    
    ) to remove residual water droplets [1].
    

G Start Emulsion Detected Step1 Add Saturated Brine (Salting Out) Start->Step1 Check1 Phase Resolved? Step1->Check1 Step2 Centrifuge at 4000 rpm Check1->Step2 No Success Successful Separation Check1->Success Yes Check2 Phase Resolved? Step2->Check2 Step3 Add 2-5% Isopropanol (Modifier) Check2->Step3 No Check2->Success Yes Step3->Success

Caption: Sequential logic tree for troubleshooting and breaking LLE emulsions.

Protocol B: pH-Optimized Extraction of Amphiphilic Amines

  • Determine pKa: Identify the exact pKa of your target amino alcohol's conjugate acid.

  • Aqueous Preparation: Dissolve the crude amino alcohol mixture in deionized water.

  • pH Adjustment: Slowly add 1M NaOH dropwise while monitoring with a calibrated pH meter. Stop when the pH is exactly 1.0 to 1.5 units above the amine's pKa. Caution: Do not exceed pH 12, as the hydroxyl group may begin to deprotonate, pulling the molecule back into the aqueous phase.

  • Solvent Addition: Add an equal volume of a moderately polar organic solvent (e.g., Dichloromethane or Ethyl Acetate).

  • Extraction & Separation: Swirl gently for 5 minutes. Allow the phases to disengage. The target analyte will now be quantitatively partitioned into the organic layer.

References

  • Title: Tips for Troubleshooting Liquid–Liquid Extractions Source: LCGC International URL: [Link]

  • Title: Extractive in situ product removal for the application of naturally produced L-alanine as an amine donor in enzymatic metaraminol production Source: RSC Publishing URL: [Link]

  • Title: Emulsion Problem Encountered in Extractions Source: BrainKart URL: [Link]

  • Title: Liquid-Liquid Extraction | Separation Processes Source: Fiveable URL: [Link]

Validation & Comparative

HPLC Method Validation for Purity Analysis of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol: A Column Chemistry Comparison Guide

Author: BenchChem Technical Support Team. Date: March 2026

The accurate purity analysis of basic pharmaceutical intermediates is a notorious challenge in reversed-phase liquid chromatography (RPLC). The compound 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol presents a specific analytical hurdle: it contains a highly polar, basic secondary amine (pKa ~9.5) alongside a moderately lipophilic 2-methoxyphenyl ring.

When analyzing basic amines, chromatographers frequently encounter severe peak tailing, which compromises resolution, integration accuracy, and reproducibility[1]. This guide objectively compares three distinct column chemistries—Standard Fully Porous C18, Superficially Porous (Core-Shell) C18, and Polar-Embedded C18—to determine the optimal performance for quantifying this compound. Furthermore, it outlines a self-validating experimental protocol and summarizes the method validation data in accordance with the latest ICH Q2(R2) guidelines[2].

Mechanistic Insights: The Causality of Peak Tailing

To select the right column, we must first understand the causality behind poor peak shape. The retention of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol on a silica-based column is governed by a dual-retention mechanism[3].

  • Primary Interaction (Desired): Hydrophobic partitioning between the analyte's aromatic ring/aliphatic chain and the C18 ligands.

  • Secondary Interaction (Undesired): Ion-exchange interactions between the protonated secondary amine of the analyte and residual, deprotonated silanol groups (SiO⁻) on the silica surface[4].

At a typical mobile phase pH of 3.0–7.0, acidic silanols become ionized. These high-energy binding sites "trap" basic analytes, disrupting the Gaussian peak shape and causing the trailing edge of the peak to stretch (tailing)[5].

G Analyte Basic Analyte (Protonated Amine) Hydrophobic Hydrophobic Interaction (C18 Ligand) Analyte->Hydrophobic Partitioning Silanol Secondary Interaction (Ionized Silanol, SiO-) Analyte->Silanol Ion-Exchange Ideal Ideal Retention (Symmetrical Peak) Hydrophobic->Ideal Tailing Peak Tailing (Asymmetrical Peak) Silanol->Tailing

Chromatographic retention mechanisms: primary partitioning vs. secondary silanol interactions.

To mitigate this, column manufacturers have developed alternative architectures:

  • Standard Fully Porous C18 (Type B Silica): Utilizes high-purity silica and exhaustive end-capping to reduce active silanols, though steric hindrance prevents 100% coverage.

  • Superficially Porous Particle (SPP) C18: Employs a solid silica core with a porous outer shell. This reduces the diffusion path length, minimizing longitudinal diffusion and mass transfer resistance, resulting in ultra-high efficiency[1].

  • Polar-Embedded C18: Incorporates a polar functional group (e.g., an amide) embedded within the alkyl chain near the silica surface. This creates a virtual "shield of hydration" that repels basic analytes from residual silanols, effectively eliminating ion-exchange tailing[1].

Experimental Protocols: Self-Validating Methodology

The following step-by-step methodology incorporates self-validating system suitability checks to ensure data integrity prior to formal analysis.

Reagents & Mobile Phase Preparation
  • Analyte: 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol (Reference Standard, >99.5% purity).

  • Mobile Phase A (Aqueous): 10 mM Ammonium Formate buffer, adjusted to pH 3.2 with formic acid.

    • Causality: A low pH ensures the secondary amine is fully protonated for consistent retention, while simultaneously suppressing silanol ionization (silanol pKa is typically ~3.5–4.5), thereby reducing secondary ion-exchange interactions[6].

  • Mobile Phase B (Organic): LC-MS grade Acetonitrile.

Sample Preparation
  • Diluent Selection: 50:50 Water:Acetonitrile.

    • Causality: This ratio closely matches the initial gradient elution strength, preventing solvent-mismatch peak distortion (fronting) while ensuring complete solubilization of the lipophilic methoxybenzyl moiety.

  • Standard Preparation: Accurately weigh 10.0 mg of the reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with diluent to create a 100 µg/mL working standard.

  • Self-Validation Step: Prepare a secondary standard preparation independently. Inject both preparations; the response factor (Area/Concentration) must agree within ±2.0% to validate the accuracy of the standard weighing process before proceeding.

Chromatographic Conditions
  • Gradient Elution:

    • 0.0–2.0 min: 10% B

    • 2.0–8.0 min: Linear ramp to 80% B

    • 8.0–10.0 min: Hold at 80% B

    • 10.0–10.1 min: Return to 10% B

    • 10.1–15.0 min: Re-equilibration

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 220 nm (optimal for the methoxybenzyl chromophore).

  • Injection Volume: 5 µL.

  • Column Temperature: 30°C.

Performance Comparison: Column Alternatives

The performance of the three column chemistries (all 150 x 4.6 mm dimensions) was evaluated based on USP tailing factor (


), theoretical plates (N), and resolution (

) from a closely eluting synthetic impurity.
Table 1: Chromatographic Performance Comparison
ParameterStandard Fully Porous C18 (5 µm)Core-Shell SPP C18 (2.7 µm)Polar-Embedded C18 (5 µm)
Retention Time (min) 6.855.426.10
USP Tailing Factor (

)
1.85 (Significant tailing)1.32 (Acceptable)1.05 (Excellent symmetry)
Theoretical Plates (N) 8,50022,400 11,200
Resolution (

) from Impurity
1.83.54.2
System Backpressure (bar) 110245115

Objective Analysis: While the Core-Shell C18 provided the highest raw efficiency (N = 22,400) and the fastest analysis time due to its solid-core architecture, the Polar-Embedded C18 delivered the most symmetrical peak shape (


 = 1.05) and the highest resolution from closely eluting polar impurities. For basic amines like 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol, shielding the silanols proves far more critical for purity quantification and baseline integration than raw particle efficiency. Consequently, the Polar-Embedded C18 was selected as the optimal product for full method validation.

ICH Q2(R2) Method Validation Summary

Using the optimized Polar-Embedded C18 column, the method was subjected to a rigorous validation lifecycle in accordance with the[2].

Validation Start Method Validation Planning (ICH Q2(R2)) Spec Specificity & Selectivity Start->Spec Lin Linearity & Range Start->Lin LOD LOD & LOQ Determination Start->LOD Acc Accuracy (Recovery) Spec->Acc Lin->Acc Prec Precision (Repeatability) Lin->Prec Report Validation Report & Lifecycle Management Acc->Report Prec->Report LOD->Prec

ICH Q2(R2) analytical method validation workflow for pharmaceutical purity analysis.

Table 2: Validation Results for Polar-Embedded C18 Method
Validation ParameterICH Q2(R2) Acceptance CriteriaExperimental ResultStatus
Specificity No interference at retention timePeak purity index > 0.999 (via PDA)Pass
Linearity & Range

(LOQ to 120% of target)

(0.5 to 120 µg/mL)
Pass
Accuracy (Recovery) 98.0% – 102.0% across 3 levels99.4% – 100.8%Pass
Precision (Repeatability) %RSD

(n=6 injections)
%RSD = 0.65%Pass
LOD / LOQ S/N

3 (LOD), S/N

10 (LOQ)
LOD: 0.1 µg/mL, LOQ: 0.3 µg/mLPass

Conclusion

For the purity analysis of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol, mitigating secondary silanol interactions is the primary driver of method success. While Core-Shell columns offer excellent speed, Polar-Embedded stationary phases provide superior peak symmetry and resolution for basic amines. The validated method demonstrates robust linearity, accuracy, and precision, fully compliant with ICH Q2(R2) standards, ensuring a highly reliable control strategy for pharmaceutical development.

References

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency (EMA) / International Council for Harmonisation.[Link]

  • What Causes Peak Tailing in HPLC? Chrom Tech, Inc. [Link]

  • How to Reduce Peak Tailing in HPLC? Phenomenex.[Link]

  • The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. Chromatography Online. [Link]

Sources

The Analytical Chemist's Compass: A Comparative Guide to Interpreting NMR Spectra of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery and chemical research, the unambiguous structural elucidation of novel chemical entities is paramount. For researchers and drug development professionals, the ability to confidently assign a molecular structure is the bedrock upon which all further investigation is built. This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR) spectra of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol, a molecule possessing key structural motifs common in medicinal chemistry, including a chiral center, a secondary amine, and a substituted aromatic ring.

The Power of Prediction: Interpreting the ¹H NMR Spectrum

The ¹H NMR spectrum provides a detailed map of the proton environments within a molecule. For 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol, we can predict the chemical shifts, multiplicities, and integration values for each unique proton.

Predicted ¹H NMR Data
Proton Assignment Predicted Chemical Shift (δ, ppm) Predicted Multiplicity Integration Justification
H-1 (CH₃)~1.1 - 1.3Doublet (d)3HLocated on a carbon adjacent to a chiral center (C-2), this methyl group will be a doublet due to coupling with the H-2 proton. Its upfield shift is characteristic of an alkyl proton.
H-2 (CH-OH)~3.6 - 4.0Multiplet (m)1HThis methine proton is deshielded by the adjacent hydroxyl group and will exhibit complex splitting due to coupling with the H-1 and H-3 protons.[1][10]
H-3 (CH₂)~1.5 - 1.8Multiplet (m)2HThese diastereotopic methylene protons are adjacent to a chiral center and will likely show complex splitting patterns due to coupling with H-2 and H-4.
H-4 (CH₂-N)~2.6 - 2.9Multiplet (m)2HThe methylene protons are deshielded by the adjacent nitrogen atom.
H-5 (Ar-CH₂)~3.7 - 3.9Singlet (s)2HThese benzylic protons are adjacent to a nitrogen and are expected to appear as a singlet, assuming no significant long-range coupling. Their chemical shift is downfield due to the influence of the aromatic ring and the nitrogen.[3]
H-6 (OCH₃)~3.8 - 3.9Singlet (s)3HThe methoxy group protons are characteristic singlets in the 3.5-4.0 ppm region.[7][11]
H-7, H-8, H-9, H-10 (Ar-H)~6.8 - 7.3Multiplets (m)4HAromatic protons typically resonate in this downfield region. The ortho-methoxy group will influence the specific chemical shifts and splitting patterns of these protons.[2]
OHVariable (broad s)Broad Singlet (br s)1HThe chemical shift of the hydroxyl proton is highly variable and depends on concentration, solvent, and temperature. It often appears as a broad singlet and can exchange with D₂O.[1][12]
NHVariable (broad s)Broad Singlet (br s)1HSimilar to the hydroxyl proton, the amine proton's chemical shift is variable and often presents as a broad singlet.[12]

A Deeper Dive: Interpreting the ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. With proton decoupling, each unique carbon atom typically appears as a single line.

Predicted ¹³C NMR Data
Carbon Assignment Predicted Chemical Shift (δ, ppm) DEPT-135 Phase Justification
C-1 (CH₃)~20 - 25PositiveTypical chemical shift for a terminal methyl group in an alkyl chain.
C-2 (CH-OH)~65 - 70PositiveThe carbon bearing the hydroxyl group is significantly deshielded.[13]
C-3 (CH₂)~40 - 45NegativeAliphatic methylene carbon.
C-4 (CH₂-N)~50 - 55NegativeMethylene carbon deshielded by the adjacent nitrogen atom.
C-5 (Ar-CH₂)~55 - 60NegativeBenzylic carbon adjacent to a nitrogen atom.
C-6 (OCH₃)~55 - 56PositiveCharacteristic chemical shift for a methoxy carbon on an aromatic ring.[11]
C-7 (Ar-C)~157 - 159No SignalQuaternary aromatic carbon attached to the electron-donating methoxy group, resulting in a downfield shift.
C-8 (Ar-C)~128 - 130No SignalQuaternary aromatic carbon to which the benzyl group is attached.
C-9, C-10, C-11, C-12 (Ar-CH)~110 - 130PositiveAromatic methine carbons. The specific shifts are influenced by the position relative to the methoxy and methylamino-butanol substituents.[2][4][5][14]

The Power of Two Dimensions: COSY and HSQC

To further solidify our structural assignment, two-dimensional (2D) NMR experiments are invaluable.

  • COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings. We would expect to see cross-peaks between H-1 and H-2, H-2 and H-3, and H-3 and H-4, confirming the connectivity of the butanol backbone.[15][16]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded protons and carbons.[16][17] It would show correlations between:

    • C-1 and H-1

    • C-2 and H-2

    • C-3 and H-3

    • C-4 and H-4

    • C-5 and H-5

    • C-6 and H-6

    • The aromatic carbons and their corresponding protons.

A Broader Perspective: NMR in Context

While NMR is a powerful tool for structural elucidation, it is often used in conjunction with other analytical techniques. Here's a comparison of NMR with Mass Spectrometry and Infrared Spectroscopy for the analysis of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol.

Analytical Technique Strengths Weaknesses Application to the Target Molecule
NMR Spectroscopy - Provides detailed information about the molecular framework, including connectivity and stereochemistry.[2] - Non-destructive. - Quantitative.- Relatively low sensitivity, requiring more sample. - Can be complex to interpret for large molecules.- Ideal for confirming the precise arrangement of atoms, including the relative stereochemistry of the chiral center. - Can identify and quantify impurities.
Mass Spectrometry (MS) - High sensitivity, requiring very small amounts of sample. - Provides the molecular weight and elemental composition (with high-resolution MS). - Fragmentation patterns can give clues about the structure.- Does not provide detailed information about the connectivity of atoms or stereochemistry. - Destructive technique.- Would confirm the molecular weight of 225.31 g/mol . - Fragmentation could show the loss of the butanol side chain or the methoxyphenylmethyl group, supporting the proposed structure.
Infrared (IR) Spectroscopy - Excellent for identifying the presence of specific functional groups. - Fast and relatively inexpensive.- Provides limited information about the overall molecular structure. - Can be difficult to interpret complex spectra.- Would show characteristic absorptions for the O-H stretch (broad, ~3300 cm⁻¹), N-H stretch (~3300-3500 cm⁻¹), C-O stretch (~1050-1150 cm⁻¹), and aromatic C-H and C=C stretches.

Experimental Protocols

NMR Sample Preparation

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data.

  • Sample Weighing: Accurately weigh 5-10 mg of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol for ¹H NMR, and 20-30 mg for ¹³C NMR.

  • Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent can influence chemical shifts.

  • Homogenization: Ensure the sample is fully dissolved. Vortex or gently sonicate if necessary.

  • Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

  • Internal Standard: Tetramethylsilane (TMS) is often used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

Data Acquisition
  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

  • Shimming: Carefully shim the magnetic field to achieve homogeneity and sharp spectral lines.

  • ¹H NMR Acquisition:

    • Pulse sequence: Standard single-pulse experiment.

    • Acquisition time: 2-4 seconds.

    • Relaxation delay: 1-5 seconds.

    • Number of scans: 8-16, depending on sample concentration.

  • ¹³C NMR Acquisition:

    • Pulse sequence: Standard single-pulse experiment with proton decoupling.

    • Acquisition time: 1-2 seconds.

    • Relaxation delay: 2-5 seconds.

    • Number of scans: 1024 or more, due to the lower natural abundance and sensitivity of ¹³C.

Visualizing the Workflow

G cluster_sample_prep Sample Preparation cluster_data_acq Data Acquisition cluster_data_analysis Data Analysis cluster_comparison Comparative Analysis weigh Weigh Sample dissolve Dissolve in Deuterated Solvent weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer nmr NMR Spectrometer transfer->nmr h1_nmr 1D ¹H NMR nmr->h1_nmr c13_nmr 1D ¹³C NMR nmr->c13_nmr cosy 2D COSY nmr->cosy hsqc 2D HSQC nmr->hsqc analyze_1d Analyze 1D Spectra (Shifts, Integration, Multiplicity) h1_nmr->analyze_1d dept DEPT c13_nmr->dept c13_nmr->analyze_1d dept->analyze_1d analyze_2d Analyze 2D Spectra (Correlations) cosy->analyze_2d hsqc->analyze_2d structure Propose Structure analyze_1d->structure analyze_2d->structure nmr_comp NMR Data structure->nmr_comp ms Mass Spectrometry elucidation Final Structural Elucidation ms->elucidation ir IR Spectroscopy ir->elucidation nmr_comp->elucidation

Caption: Workflow for the structural elucidation of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol.

Conclusion

The structural elucidation of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol serves as an excellent case study for the power and versatility of NMR spectroscopy. Through a predictive approach based on established chemical shift and coupling constant data, we can construct a highly detailed and confident picture of its molecular architecture. While Mass Spectrometry and IR Spectroscopy provide crucial complementary information regarding molecular weight and functional groups, NMR remains the unparalleled technique for mapping the intricate connectivity and stereochemistry of organic molecules. For researchers in drug development and the broader scientific community, a thorough understanding of these analytical techniques is not just beneficial—it is essential for advancing the frontiers of chemical science.

References

  • Moser, A. (n.d.). Methoxy groups just stick out. ACD/Labs. Retrieved from [Link]

  • CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. (n.d.). e-PG Pathshala. Retrieved from [Link]

  • A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. (n.d.). Compound Interest. Retrieved from [Link]

  • Alcohols. (n.d.). OpenOChem Learn. Retrieved from [Link]

  • Video: NMR Spectroscopy of Benzene Derivatives. (2025, May 22). JoVE. Retrieved from [Link]

  • Starkey, L. S. (n.d.). 1H NMR Chemical Shifts. Educator.com. Retrieved from [Link]

  • The values for proton and C-13 chemical shifts given below are typical approximate ranges only. (n.d.). Retrieved from [Link]

  • 13 C NMR chemical shifts in substituted benzenes: analysis using natural perturbation orbitals and substitution effects. (n.d.). ResearchGate. Retrieved from [Link]

  • Identification of an Alcohol with 13C NMR Spectroscopy. (2013, September 20). Journal of Chemical Education. Retrieved from [Link]

  • Chemical Shifts 1H-NMR. (n.d.). IQ-USP. Retrieved from [Link]

  • Identifying Alcohols Using NMR Spectroscopy. (2015, October 8). AZoM. Retrieved from [Link]

  • Chapter 13 – Structure Determination: Nuclear Magnetic Resonance Spectroscopy – Student Solutions Manual for Organic Chemistry. (n.d.). NC State University Libraries. Retrieved from [Link]

  • 13.12: DEPT ¹³C NMR Spectroscopy. (2024, October 4). Chemistry LibreTexts. Retrieved from [Link]

  • C-13 nmr spectrum of benzene analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of benzene doc brown's advanced organic chemistry revision notes. (n.d.). Doc Brown. Retrieved from [Link]

  • 13.12 DEPT 13C NMR Spectroscopy. (2025, August 15). Organic Chemistry - Fiveable. Retrieved from [Link]

  • Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. (n.d.). Retrieved from [Link]

  • The halogen effect on the 13C NMR chemical shift in substituted benzenes. (n.d.). Physical Chemistry Chemical Physics (RSC Publishing). Retrieved from [Link]

  • Ch 13 - Aromatic H. (n.d.). University of Calgary. Retrieved from [Link]

  • 13C Chemical Shift Table. (n.d.). Retrieved from [Link]

  • 13.4: Chemical Shifts in ¹H NMR Spectroscopy. (2024, October 8). Chemistry LibreTexts. Retrieved from [Link]

  • NMR Chemical Shift Values Table. (2024, August 1). Chemistry Steps. Retrieved from [Link]

  • Interpreting C-13 NMR Spectra. (2023, January 29). Chemistry LibreTexts. Retrieved from [Link]

  • Short Summary of 1H-NMR Interpretation. (n.d.). Retrieved from [Link]

  • Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. (2024, May 19). Retrieved from [Link]

  • J-coupling. (n.d.). Wikipedia. Retrieved from [Link]

  • CONTENTS 1. 13C NMR spectroscopy • Chemical shift. (n.d.). Retrieved from [Link]

  • Origin of 13C NMR chemical shifts elucidated based on molecular orbital theory: paramagnetic contributions from orbital-to-orbital transitions for the pre-α, α, β, α-X, β-X and ipso-X effects, along with effects from characteristic bonds and groups. (2025, January 21). RSC Publishing. Retrieved from [Link]

  • Supplementary Information. (n.d.). OICC Press. Retrieved from [Link]

  • S'21 - NMR 14 - J values (coupling constants). (2021, February 4). YouTube. Retrieved from [Link]

  • Tables For Organic Structure Analysis. (n.d.). Retrieved from [Link]

  • 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (2022, February 9). MDPI. Retrieved from [Link]

  • 1 H NMR spectra indicate the change of chemical shift of methoxy group.... (n.d.). ResearchGate. Retrieved from [Link]

  • J-Coupling (Scalar). (2023, January 29). Chemistry LibreTexts. Retrieved from [Link]

  • Reich, H. J. (2017). 5.3 Spin-Spin Splitting: J-Coupling. Organic Chemistry Data. Retrieved from [Link]

  • V J-Coupling. (n.d.). Retrieved from [Link]

  • 7) Common 2D (COSY, HSQC, HMBC). (n.d.). SDSU NMR Facility – Department of Chemistry. Retrieved from [Link]

  • C4H10O CH3CH(OH)CH2CH3 C-13 nmr spectrum of butan-2-ol analysis of chemical shifts .... (n.d.). Doc Brown. Retrieved from [Link]

  • Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots. (2014, December 16). PMC. Retrieved from [Link]

  • 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. (2020, August 10). YouTube. Retrieved from [Link]

  • 13C NMR Chemical Shift. (n.d.). Oregon State University. Retrieved from [Link]

  • 2D NMR A correlation map between two NMR parameters δ – δ COSY TOCSY NOESY ROESY, etc. δ. (n.d.). Retrieved from [Link]

  • 1 May 2017 Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. Explanation of DEPT spectra. (2017, May 1). UVic. Retrieved from [Link]

Sources

Mass spectrometry fragmentation patterns of 2-methoxybenzylamine derivatives

Author: BenchChem Technical Support Team. Date: March 2026

Mass Spectrometry Fragmentation Patterns of 2-Methoxybenzylamine Derivatives

Executive Summary

The structural elucidation of 2-methoxybenzylamine (2-MBA) derivatives is a critical task in forensic chemistry and pharmaceutical development, particularly due to the proliferation of NBOMe (N-2-methoxybenzyl-phenethylamine) designer drugs. This guide provides a technical comparison of the mass spectral behavior of 2-MBA derivatives versus their 3- and 4-methoxy isomers.

The defining characteristic of 2-MBA derivatives is the "Ortho Effect," a proximity-driven rearrangement that facilitates unique fragmentation pathways—specifically the elimination of formaldehyde (


) or methanol (

)—which are sterically forbidden in meta- and para-isomers. This guide details these mechanisms, providing self-validating protocols for isomer differentiation.

Mechanistic Foundations

To accurately interpret mass spectra of these derivatives, one must understand the causality behind the ion formation.

Primary Fragmentation: -Cleavage

Upon Electron Ionization (EI, 70 eV), the molecular ion (


) undergoes rapid 

-cleavage adjacent to the nitrogen atom.
  • Mechanism: The radical site on the nitrogen induces homolytic fission of the benzylic C-C bond.

  • Result: This yields the 2-methoxybenzyl cation (m/z 121) and a neutral amine radical. In NBOMe derivatives, the charge retention often favors the substituted phenethylamine moiety (e.g., m/z 150 for 25H-NBOMe), but the m/z 121 ion remains a diagnostic marker for the benzyl ring.

The Ortho-Effect: The Differentiator

The 2-methoxy group is not merely a substituent; it is a reactive participant.

  • Pathway: The ortho-methoxy oxygen can stabilize the benzylic cation or participate in hydrogen transfer.

  • Key Transition: The m/z 121 ion (

    
    ) undergoes a secondary fragmentation to m/z 91  (
    
    
    
    , tropylium).
  • Mechanism: This involves the loss of a neutral formaldehyde molecule (

    
    , 30 Da) via a four-membered transition state involving a hydrogen transfer from the methoxy methyl group to the aromatic ring.
    
  • Isomer Specificity: This pathway is energetically favorable only for the ortho-isomer. The meta- and para-isomers (m/z 121) typically lose a methyl radical (

    
    , 15 Da) to form m/z 106 or lose CO (28 Da), resulting in significantly different ion abundance ratios.
    

Comparative Analysis: Isomer Differentiation

The following data compares the fragmentation patterns of 2-, 3-, and 4-methoxybenzylamine derivatives.

Table 1: Diagnostic Ion Ratios for Methoxybenzyl Isomers

Data normalized to Base Peak (100%). Values are approximate and instrument-dependent.

Ion (m/z)Fragment Identity2-Methoxy (Ortho) 3-Methoxy (Meta) 4-Methoxy (Para) Diagnostic Note
137

(Molecular Ion)
< 5%< 5%< 5%Weak in all isomers due to rapid

-cleavage.
121

(Methoxybenzyl)
High (40-80%) High (60-90%)High (50-80%)Primary fragment for all; precursor to m/z 91/106.
106

(Loss of

)
Low (< 10%)Medium (20-40%) Medium (20-40%) Meta/Para favor

loss (quinoid formation).
91

(Tropylium)
High (30-60%) Low (10-20%)Low (5-15%)Critical Differentiator. High in Ortho due to

loss.
Ratio m/z 91 : 121 > 0.5 < 0.3 < 0.2 Self-Validating Metric.
Table 2: NBOMe Derivative Specifics (e.g., 25I-NBOMe)

Comparison of the N-(2-methoxybenzyl) moiety behavior.

Fragmentm/zOrigin2-OMe (NBOMe) Behavior
Base Peak 150*Phenethylamine CoreDominant due to resonance stabilization of the dimethoxybenzene.
Benzyl Cation 1212-MethoxybenzylPresent; confirms the "head" group of the NBOMe.
Tropylium 91Secondary DecaySignificant abundance confirms ortho substitution on the benzyl ring.
Iminium 134/136

Low abundance; indicates cleavage at the N-phenethyl bond.

*Note: m/z 150 is specific to 2,5-dimethoxy-phenethylamine derivatives. This shifts if the phenethylamine ring is halogenated.

Visualization of Fragmentation Pathways

The following diagram illustrates the mechanistic divergence between the ortho-isomer and its counterparts.

FragmentationPathway M_Ion Molecular Ion (M+) m/z 137 Alpha_Cleavage α-Cleavage (Loss of NH2/R-NH) M_Ion->Alpha_Cleavage Ortho_Cat 2-Methoxybenzyl Cation m/z 121 (Ortho) Alpha_Cleavage->Ortho_Cat Ortho Isomer Meta_Cat 3/4-Methoxybenzyl Cation m/z 121 (Meta/Para) Alpha_Cleavage->Meta_Cat Meta/Para Isomer Ortho_TS H-Transfer (4-Membered TS) Ortho_Cat->Ortho_TS Ortho Effect Tropylium Tropylium Ion m/z 91 (Loss of CH2O) Ortho_TS->Tropylium -30 Da (CH2O) Quinoid Quinoid Cation m/z 106 (Loss of CH3•) Meta_Cat->Quinoid -15 Da (CH3•)

Caption: Mechanistic divergence of 2-methoxybenzylamine fragmentation. The "Ortho Effect" facilitates formaldehyde loss (m/z 121 → 91), a pathway absent in meta/para isomers.

Experimental Protocol: Isomer Differentiation Workflow

Use this protocol to validate the identity of an unknown methoxybenzylamine derivative.

Sample Preparation
  • Solvent: Methanol or Ethyl Acetate (HPLC Grade).

  • Concentration: 0.1 mg/mL (100 ppm). Avoid saturation to prevent detector overloading, which distorts ion ratios.

  • Derivatization (Optional): Trifluoroacetic anhydride (TFAA) can be used if peak tailing is observed, but underivatized injection is standard for observing the primary ortho-effect.

GC-MS Parameters
  • Inlet: 250°C, Splitless mode (1 min purge).

  • Column: DB-5MS or equivalent (30m x 0.25mm x 0.25µm).

  • Oven: 80°C (1 min)

    
     20°C/min 
    
    
    
    300°C (hold 5 min).
  • Source: Electron Ionization (EI), 70 eV, 230°C.

  • Scan Range: m/z 40–450.

Data Analysis (The Self-Validating Step)

To confirm a 2-methoxy substitution (Ortho), calculate the Ortho-Ratio (


) :


  • If

    
    :  High probability of 2-methoxy (Ortho)  substitution.
    
  • If

    
    :  High probability of 3- or 4-methoxy (Meta/Para)  substitution.
    
  • Validation: Check for m/z 106. If m/z 106 > 20% relative abundance, it reinforces the Meta/Para assignment.

Decision Workflow

DecisionTree Start Analyze Mass Spectrum (Focus: m/z 121, 91, 106) Calc_Ratio Calculate Ratio: R = (m/z 91) / (m/z 121) Start->Calc_Ratio Check_High Is R > 0.5? Calc_Ratio->Check_High Result_Ortho Result: 2-Methoxy (Ortho) (Ortho Effect Active) Check_High->Result_Ortho Yes Check_106 Check m/z 106 Abundance Check_High->Check_106 No Check_106->Result_Ortho < 10% (Ambiguous, re-test) Result_MetaPara Result: 3- or 4-Methoxy (Meta/Para) Check_106->Result_MetaPara > 20% (Loss of CH3)

Caption: Logical decision tree for differentiating methoxybenzylamine isomers based on ion abundance ratios.

References

  • Southern Association of Forensic Scientists. Characterization of Eleven 2,5-Dimethoxy-N-(2-methoxybenzyl)phenethylamine (NBOMe) Derivatives and Differentiation from their 3- and 4-Methoxybenzyl Analogues. (Accessed via search snippet 1.1)

  • NIST Mass Spectrometry Data Center. 2-Methoxybenzylamine Mass Spectrum (EI).[1][2] National Institute of Standards and Technology.

  • Todua, N. G., & Mikaia, A. I. (2016). Mass spectrometry of analytical derivatives. 2. "Ortho" and "Para" effects in electron ionization mass spectra. Journal of Mass Spectrometry.[3]

  • Walsh Medical Media. Seized Blotters Containing One Regioisomer of 25I-NBOMe: Fragmentation Pathways. (Accessed via search snippet 1.2)

  • PubChem. 2-Methoxybenzylamine Compound Summary & Spectral Data. National Library of Medicine.

Sources

Distinguishing Secondary Amines and Alcohols in Pharmaceutical APIs: A Comparative Guide to IR Spectroscopy Techniques

Author: BenchChem Technical Support Team. Date: March 2026

Infrared (IR) spectroscopy is a frontline analytical tool in pharmaceutical drug development for structural elucidation and quality control. However, one of the most persistent challenges analysts face is the spectral overlap between the O-H stretch of alcohols and the N-H stretch of secondary amines , both of which absorb heavily in the 3600–3200 cm⁻¹ region[1][2].

For Active Pharmaceutical Ingredients (APIs) containing both moieties, misassigning these peaks can lead to flawed structural characterization or missed degradation pathways. This guide provides an authoritative comparison of IR sampling techniques—specifically Attenuated Total Reflectance (ATR-FTIR) versus Transmission (KBr) FTIR—and establishes a self-validating protocol for resolving these overlapping functional groups.

Mechanistic Causality: O-H vs. N-H Vibrational Dynamics

To accurately assign peaks, one must understand the underlying quantum mechanical and thermodynamic principles governing vibrational spectroscopy. The intensity and shape of an IR band are dictated by the change in the dipole moment during the vibration and the local chemical environment (hydrogen bonding)[2].

  • O-H Stretching (Alcohols): Oxygen is highly electronegative, creating a strong permanent dipole in the O-H bond. During a stretching vibration, this results in a massive change in the dipole moment, yielding a very strong absorption peak [2]. Furthermore, alcohols engage in extensive, complex intermolecular hydrogen-bonding networks. This creates a wide continuum of slightly different O-H bond lengths and force constants across the sample, resulting in the characteristic broad, rounded peak spanning 3600–3200 cm⁻¹[3][4].

  • N-H Stretching (Secondary Amines): Nitrogen is less electronegative than oxygen. The resulting N-H bond has a smaller dipole moment, meaning the stretching vibration produces a weaker to medium intensity peak [1][5]. Because hydrogen bonding in amines is weaker than in alcohols, the distribution of bond energies is narrower, yielding a sharper peak [1]. Crucially, secondary amines (R₂N-H) possess only one N-H bond, producing a single spike , unlike primary amines (R-NH₂) which exhibit two spikes (symmetric and asymmetric stretching)[3][6].

Table 1: Quantitative Peak Assignment Characteristics
Functional GroupTarget VibrationWavenumber (cm⁻¹)Peak Shape & IntensityPhysical CausalityOrthogonal Verification
Alcohol O-H Stretch3600–3200Broad, StrongHigh dipole moment; extensive H-bonding continuum[2].C-O Stretch (1300–1000 cm⁻¹)[6]
Secondary Amine N-H Stretch3500–3300Sharp, Medium/Weak (Single Peak)Lower dipole moment; weaker H-bonding; single N-H bond[1][3].C-N Stretch (1335–1020 cm⁻¹)[6]

Analytical Decision Workflow

To prevent false positives, analysts must treat IR interpretation as a multi-step, self-validating system. An assignment in the functional group region (>1500 cm⁻¹) must always be orthogonally verified by its corresponding single-bond stretch in the fingerprint region (<1500 cm⁻¹).

Workflow Step1 Analyze 3600-3200 cm⁻¹ Region Decision1 Peak Shape & Intensity? Step1->Decision1 OH_Path Broad & Strong (O-H Stretch) Decision1->OH_Path High Dipole / Strong H-Bonding NH_Path Sharp & Medium/Weak Single Peak (Secondary N-H) Decision1->NH_Path Lower Dipole / Weaker H-Bonding Verify_OH Verify Fingerprint: C-O Stretch (1300-1000 cm⁻¹) OH_Path->Verify_OH Verify_NH Verify Fingerprint: C-N Stretch (1335-1020 cm⁻¹) NH_Path->Verify_NH Result_OH Confirmed Alcohol Group Verify_OH->Result_OH C-O Confirmed Result_NH Confirmed Secondary Amine Verify_NH->Result_NH C-N Confirmed

Decision tree for resolving overlapping O-H and N-H infrared spectral peaks.

Technology Comparison: ATR-FTIR vs. Transmission (KBr) FTIR

When analyzing solid APIs, the choice of sampling accessory dictates the integrity of the data in the 3600–3200 cm⁻¹ region.

Historically, Transmission FTIR utilizing a Potassium Bromide (KBr) pellet was the gold standard[7][8]. However, KBr is highly hygroscopic. During the physical grinding and pressing of the pellet, the KBr matrix absorbs atmospheric moisture. Water exhibits a massive, broad O-H stretching band at ~3400 cm⁻¹. This artifact completely masks the delicate secondary amine N-H stretch and convolutes the API's intrinsic O-H signals, rendering the data useless for resolving this specific overlap[8][9].

Modern laboratories have transitioned to Attenuated Total Reflectance (ATR-FTIR) using a diamond crystal[10]. ATR requires zero sample preparation, eliminating the introduction of exogenous moisture. However, analysts must account for the physics of ATR: the depth of penetration (


) of the IR beam into the sample is directly proportional to the wavelength. Therefore, high-wavenumber peaks (like O-H and N-H at 3300 cm⁻¹) inherently appear weaker in ATR spectra than in transmission spectra[10].
Table 2: Performance Comparison for High-Wavenumber Resolution
ParameterATR-FTIR (Diamond Crystal)Transmission FTIR (KBr Pellet)Impact on N-H / O-H Resolution
Sample Preparation None (Direct compression)Grinding with KBr (1:100), pressing[7].ATR eliminates mechanical degradation and polymorphic shifts.
Moisture Interference Zero (Non-hygroscopic)Severe (KBr absorbs atmospheric H₂O).KBr moisture completely masks the 3500-3300 cm⁻¹ region.
Peak Intensity at 3300 cm⁻¹ Weaker (requires ATR correction)Stronger (pathlength is uniform)ATR requires higher scan counts to boost Signal-to-Noise (SNR).
Throughput & Efficiency High (< 2 minutes per sample)[10]Low (10-15 minutes per sample)ATR is superior for routine pharmaceutical QC[10].

Self-Validating Experimental Protocol: ATR-FTIR Analysis of APIs

To successfully resolve secondary amines from alcohols using ATR-FTIR, follow this optimized, step-by-step methodology designed to maximize Signal-to-Noise Ratio (SNR) at high wavenumbers.

Step 1: Environmental Control & Background Acquisition

  • Purge the FTIR spectrometer with dry, CO₂-free Nitrogen gas for at least 15 minutes. Atmospheric water vapor exhibits sharp rotational-vibrational bands in the 3900–3400 cm⁻¹ region that will interfere with N-H peak shapes.

  • Clean the diamond ATR crystal with a volatile, non-hydroxylic solvent (e.g., Acetone or Dichloromethane) and allow it to evaporate completely.

  • Collect a background spectrum (minimum 64 co-adds, 4 cm⁻¹ resolution) to establish a pristine baseline.

Step 2: Sample Application & Optical Contact

  • Deposit 2–5 mg of the pure solid API directly onto the center of the diamond crystal.

  • Lower the ATR pressure anvil. Apply consistent, high pressure (monitor via the software's pressure gauge if available). Causality: Intimate optical contact between the crystal and the solid is mandatory because the evanescent wave only penetrates 0.5 to 2.0 microns into the sample. Poor contact will severely degrade the already-weak high-wavenumber signals.

Step 3: Data Acquisition & Spectral Processing

  • Scan the sample using the identical parameters as the background (64 co-adds, 4 cm⁻¹ resolution). The high number of co-adds is critical to resolving the weaker secondary N-H spike from baseline noise.

  • Apply an ATR Correction Algorithm within the spectrometer software. This mathematical correction normalizes the wavelength-dependent penetration depth, artificially boosting the intensity of the 3600–3200 cm⁻¹ region to mimic a transmission spectrum.

  • Apply an automatic baseline correction to account for scattering effects from the powder.

Step 4: Orthogonal Verification

  • Inspect the 3500–3300 cm⁻¹ region. Identify if the peak is a broad continuum (O-H) or a sharp, single spike (Secondary N-H).

  • Validate the hypothesis by checking the fingerprint region. If O-H is suspected, confirm the presence of a strong C-O stretch between 1300–1000 cm⁻¹[6]. If a secondary amine is suspected, confirm the presence of a C-N stretch (1250–1020 cm⁻¹ for aliphatic, 1335–1250 cm⁻¹ for aromatic APIs)[6].

References

  • Organic Nitrogen Compounds, Part I: Introduction. Spectroscopy Online. Available at: [Link]

  • 6.3: IR Spectrum and Characteristic Absorption Bands. Chemistry LibreTexts. Available at: [Link]

  • IR Spectrum and Characteristic Absorption Bands – Organic Chemistry. Maricopa Open Digital Press. Available at: [Link]

  • Interpreting IR Spectra. Chemistry Steps. Available at: [Link]

  • How to Interpret an Infrared (IR) Spectrum. XULA Digital Commons. Available at: [Link]

  • Infrared Spectrometry. MSU Chemistry. Available at: [Link]

  • IR Spectroscopy Tutorial: Alcohols and Amines. University of Babylon. Available at: [Link]

  • Are you missing contaminants? Why FTIR is still a must-have in pharma QC. Specac Ltd. Available at: [Link]

  • Impact of Infra Red Spectroscopy in Quantitative Estimation: An Update. Asian Journal of Pharmaceutical Analysis. Available at: [Link]

  • Recent applications of quantitative analytical FTIR spectroscopy in pharmaceutical, biomedical, and clinical fields: A brief review. ResearchGate. Available at: [Link]

  • Application of FTIR spectroscopy to the study of ante-mortem and post-mortem processes in archaeological bone. SSRN. Available at: [Link]

Sources

Reference Standards for 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol Analysis: A Comparative Guide

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of reference standard strategies for 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol , a critical secondary amine impurity often encountered in the synthesis of pharmaceuticals utilizing 2-methoxybenzylamine motifs.

Executive Summary: The Analytical Challenge

In the development of Active Pharmaceutical Ingredients (APIs) containing benzylamine pharmacophores, the control of reductive amination byproducts is critical. 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol (hereafter referred to as Impurity-2MB ) represents a specific challenge due to its physicochemical profile:

  • Polarity: The secondary amine and hydroxyl group create a polar, basic molecule (pKa ~9.5), leading to peak tailing on standard C18 columns.

  • Detection: The 2-methoxybenzyl chromophore provides UV absorbance (λmax ~274 nm), but the response factor often differs significantly from the parent API, necessitating a well-characterized reference standard for accurate quantification (w/w%).

This guide compares the three tiers of reference standards available for this compound—Primary (Pharmacopeial) , Secondary (Certified) , and Research Grade —and provides a self-validating protocol for in-house qualification.

Technical Profile & Mechanism of Formation

Understanding the origin of Impurity-2MB is essential for selecting the right standard. It typically arises during the reductive amination of 4-hydroxy-2-butanone with 2-methoxybenzylamine , or via the ring-opening of specific epoxides.

Formation Pathway (Reductive Amination)

The reaction between the ketone and the amine forms an imine intermediate, which is subsequently reduced. Incomplete reduction or side reactions can lead to variable levels of this impurity.

G cluster_0 Precursors A 2-Methoxybenzylamine C Imine Intermediate (Transient) A->C B 4-Hydroxy-2-butanone B->C D Target Impurity-2MB (Secondary Amine) C->D  Reduction (NaBH4 / H2, Pd/C)

Figure 1: Reaction pathway for the formation of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol.

Comparative Analysis of Reference Standard Tiers

Selecting the appropriate standard depends on the development phase (Early R&D vs. GMP Release).

Table 1: Reference Standard Comparison Matrix
FeaturePrimary Standard (USP/EP) Certified Reference Material (CRM) Research Grade / In-House
Traceability Statutory (Legal Defense)ISO 17034 / NIST TraceableInternal / Supplier CoA
Purity Assignment 100.0% (unless stated)Mass Balance (100 - Σ Impurities)Area% (HPLC only)
Uncertainty Zero (by definition)Calculated (e.g., ± 0.5%)Unknown / High
Documentation Label / USP CertificateComprehensive CoA (NMR, TGA, KF)Basic H-NMR / LC-MS
Cost High ($500+ / 20mg)Moderate ($200-400 / 10mg)Low ($50-100 / 100mg)
Availability Rare for this specific impurityAvailable (Custom Synthesis)Readily Available
Use Case Dispute Resolution, NDA FilingRoutine QC, Stability StudiesMethod Development, Peak ID

Expert Insight: For Impurity-2MB , a pharmacopeial standard is rarely available off-the-shelf. Therefore, the Secondary CRM or a rigorously qualified In-House Standard is the industry norm.

Experimental Protocol: Self-Validating Qualification

If purchasing a commercial CRM is not feasible, you must qualify an in-house standard. This protocol uses the Mass Balance Approach , which is superior to simple "Area %" normalization.

Objective

Assign a potency value (% w/w) to the synthesized material with high confidence.

Workflow Diagram

Qualification cluster_ID Step 1: Structural Identity cluster_Purity Step 2: Purity & Impurities Start Raw Material (Synthesized Impurity-2MB) ID1 1H-NMR / 13C-NMR (Confirm Structure) Start->ID1 ID2 HR-MS (Confirm Mass: 209.29 Da) ID1->ID2 ID3 IR Spectroscopy (Fingerprint) ID2->ID3 P1 HPLC-UV (Area %) (Chromatographic Purity) ID3->P1 P2 GC-HS (Residual Solvents) P1->P2 P3 Karl Fischer (KF) (Water Content) P2->P3 P4 ROI / TGA (Inorganic Residue) P3->P4 Calc Step 3: Mass Balance Calculation P = (100 - %Vol - %H2O - %Res) × %HPLC P4->Calc

Figure 2: Decision tree for the qualification of a secondary reference standard.

Detailed Methodology
Step 1: Chromatographic Purity (HPLC-UV)
  • Column: C18 (e.g., Waters XBridge or Agilent Zorbax), 150 x 4.6 mm, 3.5 µm.

  • Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 9.5). Note: High pH is crucial to suppress protonation of the secondary amine, ensuring sharp peaks.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 90% B over 20 minutes.

  • Detection: UV at 274 nm.

  • Acceptance Criteria: Main peak > 98.0% area.

Step 2: Residual Solvent & Water Determination
  • GC-Headspace: Quantify synthesis solvents (e.g., Methanol, THF).

  • Karl Fischer (Coulometric): Essential as amino-alcohols are often hygroscopic.

  • Residue on Ignition (ROI): Check for inorganic salts (e.g., Sodium from NaBH4 reduction).

Step 3: Potency Calculation

Calculate the assay on an "as-is" basis:



Troubleshooting & Scientific Rationale

Why does the peak tail?

The secondary amine nitrogen (pKa ~9.5) interacts with residual silanols on the silica backbone of HPLC columns.

  • Solution: Use a "Hybrid Particle" column (e.g., BEH technology) or high pH mobile phase (pH > 10) to deprotonate the amine. Alternatively, use 0.1% TFA to fully protonate it, but this may reduce retention.

Why use 274 nm?

The 2-methoxybenzyl group exhibits a characteristic absorption maximum (


) around 274 nm (typical of anisole derivatives). Using 210 nm or 220 nm is non-specific and susceptible to interference from mobile phase noise.
Stability Concerns

Secondary amines can react with atmospheric CO2 to form carbamates or oxidize over time.

  • Storage: Store the reference standard at -20°C under Argon/Nitrogen.

References

  • ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). International Conference on Harmonisation, 2006. Link

  • United States Pharmacopeia (USP). General Chapter <1086> Impurities in Drug Substances and Drug Products. USP-NF. Link

  • European Medicines Agency (EMA). Guideline on the Qualification of Impurities.Link

  • PubChem. Compound Summary for 2-Methoxybenzylamine derivatives. National Library of Medicine. Link

  • Snyder, L. R., et al.Practical HPLC Method Development. Wiley-Interscience, 2nd Edition. (Standard text for pKa-based method development).

Comparative stability of 2-methoxy vs 4-methoxy benzylamino derivatives

Author: BenchChem Technical Support Team. Date: March 2026

Initiating Data Collection

I'm now starting a thorough search for experimental data and theoretical discussions focused on the comparative stability of 2-methoxy and 4-methoxy benzylamino derivatives. I'm prioritizing bond dissociation energies and susceptibility to various reaction conditions. Early explorations are centered on initial datasets.

Analyzing Stability Factors

I'm now expanding my search. I'm focusing on factors influencing stability like oxidation, acid-catalyzed cleavage, and relevant protocols simulating these conditions. I'm exploring the electronic and steric influences of ortho- and para-methoxy groups, looking into resonance, inductive effects, and intramolecular interactions, so that I can provide a comprehensive comparison and guide.

Analyzing Methoxy Derivatives

I've established a promising baseline by researching the stability of 2-methoxy and 4-methoxy benzylamino derivatives. Initial findings focus on the electronic influences of ortho and para methoxy groups. This information is key for comparing the stability differences.

Investigating Protective Mechanisms

I've deepened my investigation into the protective role of the 4-methoxybenzyl (PMB) group. I've uncovered details on how the electron-donating para-methoxy substituent facilitates PMB cleavage via stabilized carbocation formation. I also considered steric hindrance from the ortho-methoxy group, and potential intramolecular hydrogen bonding. This is helping me understand factors that influence the reaction rate.

Comparing Stability Directly

I'm now focusing on a direct comparison of 2-methoxy and 4-methoxy benzylamino derivatives. While the initial search offered a good foundation, I'm finding less direct data that specifically compares their stabilities. The literature heavily favors information on the PMB group. I'm seeking more comparative data, or information that allows me to infer the relative stabilities of the two isomers under varying conditions, such as acid-catalyzed cleavage or oxidation. This comparative data is key to structuring the comparison guide.

Synthesizing Stability Differences

I've gathered sufficient information to synthesize a comparison guide, focusing on 2-methoxy and 4-methoxy benzylamino derivative stabilities. Electronic effects and steric hindrance are now well understood, alongside the well-documented stability of the PMB group. I can contrast the ortho and para positions, even without a direct study. I've found protocols to adapt for a hypothetical experimental comparison.

A Comparative Guide to the Quantitative Analysis of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol: GC-MS vs. LC-MS/MS

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of pharmaceutical development and chemical research, the precise and reliable quantification of novel chemical entities is a cornerstone of progress. 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol is a secondary amino alcohol whose structural motifs are of interest in medicinal chemistry and organic synthesis. Accurate determination of its concentration in various matrices—from reaction mixtures to biological samples—is critical for ensuring product quality, understanding pharmacokinetic profiles, and meeting regulatory standards.

This guide provides an in-depth, comparative analysis of two powerful analytical techniques for the quantification of this target analyte: Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization and High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). As a Senior Application Scientist, my objective is not merely to present protocols, but to elucidate the scientific rationale behind each methodological choice, empowering researchers to select and implement the most suitable approach for their specific needs. The methodologies described herein are grounded in established principles and validated against internationally recognized guidelines to ensure scientific integrity and trustworthiness.[1][2][3]

Chapter 1: The Gas Chromatography-Mass Spectrometry (GC-MS) Approach

Gas Chromatography is a premier technique for the analysis of volatile and semi-volatile compounds.[4] Its high resolving power, coupled with the specificity of a mass spectrometer, makes GC-MS a "gold standard" for the identification and quantification of many analytes.[4][5]

The Inherent Challenge: Analyzing Polar Molecules

Direct injection of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol onto a GC system is fundamentally problematic. The molecule contains two active hydrogen sites: a secondary amine (-NH) and a secondary alcohol (-OH). These polar functional groups lead to several analytical challenges:

  • Low Volatility: Strong intermolecular hydrogen bonding prevents the analyte from easily vaporizing in the GC inlet.

  • Poor Peak Shape: The polar groups can interact with active sites on the column, leading to significant peak tailing and reduced chromatographic efficiency.

  • Thermal Instability: At the high temperatures required for volatilization, the analyte may degrade, compromising the accuracy of the analysis.

The Solution: Chemical Derivatization

To overcome these challenges, a chemical derivatization step is essential.[6] Derivatization is a process that chemically modifies the analyte to make it more suitable for GC analysis.[6] The primary goals are to replace the active hydrogens with non-polar groups, thereby increasing volatility and thermal stability, and improving chromatographic peak shape.[7]

For a molecule with both amine and alcohol functionalities, silylation is an exceptionally effective strategy. Silylating reagents, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) , react readily with both -NH and -OH groups to replace the active hydrogens with a trimethylsilyl (TMS) group.[8]

Experimental Protocol: Quantitative Analysis by GC-MS

This protocol is designed to be self-validating by incorporating steps and quality controls that align with the principles outlined in the ICH Q2(R1) guidelines.[2][9][10]

1. Preparation of Standards and Samples:

  • Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol reference standard and dissolve in 10 mL of anhydrous pyridine. Pyridine is an excellent solvent for this analyte and also acts as an acid scavenger during the derivatization reaction.
  • Calibration Standards: Perform serial dilutions of the stock solution with anhydrous pyridine to prepare calibration standards ranging from 1 µg/mL to 100 µg/mL.
  • Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 3 µg/mL, 30 µg/mL, and 80 µg/mL) from a separate stock solution to ensure accuracy and precision.[11]
  • Sample Preparation: Dissolve the test sample in anhydrous pyridine to achieve an expected concentration within the calibration range.

2. Derivatization Procedure:

  • To 100 µL of each standard, QC, and sample solution in a 2 mL autosampler vial, add 100 µL of BSTFA with 1% Trimethylchlorosilane (TMCS). The TMCS acts as a catalyst, enhancing the reactivity of the BSTFA, particularly for sterically hindered groups.[8]
  • Securely cap the vials and heat at 70°C for 45 minutes. This time and temperature combination is a robust starting point to ensure the complete derivatization of both the secondary amine and the secondary alcohol.[8]
  • Cool the vials to room temperature before placing them in the GC autosampler.

3. GC-MS Instrumental Conditions:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.
  • Mass Spectrometer: Agilent 5977B MS or equivalent.
  • Column: Agilent DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness). This is a robust, low-bleed, non-polar column suitable for a wide range of derivatized compounds.
  • Injector: Splitless mode, 280°C.
  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.
  • Oven Program:
  • Initial temperature: 150°C, hold for 1 minute.
  • Ramp: 15°C/min to 300°C.
  • Hold: 5 minutes at 300°C.
  • MS Parameters:
  • Ion Source: Electron Ionization (EI) at 70 eV.
  • Source Temperature: 230°C.
  • Quadrupole Temperature: 150°C.
  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis. Choose at least three characteristic ions from the full scan spectrum of the derivatized analyte (e.g., the molecular ion and major fragment ions) to ensure specificity.
Workflow for GC-MS Analysis

GCMS_Workflow cluster_prep Sample & Standard Preparation cluster_deriv Derivatization cluster_analysis Instrumental Analysis A Weigh Analyte B Dissolve in Anhydrous Pyridine A->B C Prepare Calibrants & QC Samples B->C D Add BSTFA + 1% TMCS C->D E Heat at 70°C for 45 min D->E F Cool to RT E->F G Inject into GC-MS F->G H Data Acquisition (SIM Mode) G->H I Quantification H->I

Caption: Experimental workflow for the quantitative GC-MS analysis of the target analyte following silylation.

Method Validation & Performance Data

The following table summarizes the expected performance of this method, validated according to ICH Q2(R1) guidelines.[12][13]

Validation ParameterSpecificationResult (Hypothetical Data)
Specificity No interference at the retention time of the analyte.No interfering peaks observed in blank matrix injections.
Linearity (R²) R² ≥ 0.9950.9992
Range 1 - 100 µg/mL1 - 100 µg/mL
Accuracy (% Recovery) 80 - 120% (98 - 102% for drug substance)98.5% - 101.2%
Precision (% RSD) Repeatability (Intra-day) ≤ 2%; Intermediate (Inter-day) ≤ 3%Intra-day: 1.5%; Inter-day: 2.3%
Limit of Detection (LOD) S/N ratio ≥ 30.3 µg/mL
Limit of Quantitation (LOQ) S/N ratio ≥ 101.0 µg/mL
Robustness Insensitive to minor changes in method parameters.No significant impact from ±2°C change in oven ramp rate.

Chapter 2: The Alternative - Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For polar, non-volatile, and thermally labile compounds, High-Performance Liquid Chromatography (HPLC) is often the method of choice.[14] When coupled with a tandem mass spectrometer (MS/MS), it provides exceptional sensitivity and selectivity, often eliminating the need for derivatization.

The Advantage of Direct Analysis

LC-MS/MS analyzes compounds directly in the liquid phase, bypassing the need for volatilization. This is a significant advantage for a molecule like 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol. The technique uses electrospray ionization (ESI) to gently generate ions from the analyte in solution, which are then separated and detected by the mass spectrometer. The use of Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion is fragmented to produce a specific product ion, provides an unparalleled level of specificity and reduces matrix interference.

Experimental Protocol: Quantitative Analysis by LC-MS/MS

1. Preparation of Standards and Samples:

  • Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of methanol.
  • Calibration Standards: Perform serial dilutions with a 50:50 mixture of methanol and water to prepare calibration standards from 1 ng/mL to 500 ng/mL. Note the significantly lower concentration range compared to GC-MS, highlighting the superior sensitivity of LC-MS/MS.
  • QC Samples: Prepare low, medium, and high concentration QC samples (e.g., 3 ng/mL, 150 ng/mL, and 400 ng/mL) from a separate stock.
  • Sample Preparation: Dilute the sample with 50:50 methanol:water to an expected concentration within the calibration range. If the matrix is complex (e.g., plasma), a protein precipitation step (e.g., adding acetonitrile) may be required.[14]

2. LC-MS/MS Instrumental Conditions:

  • Liquid Chromatograph: Agilent 1290 Infinity II or equivalent.
  • Mass Spectrometer: Agilent 6470 Triple Quadrupole or equivalent.
  • Column: Agilent Zorbax Eclipse Plus C18 (50 mm x 2.1 mm, 1.8 µm). A C18 column is a good starting point for retaining this moderately polar molecule.
  • Mobile Phase A: Water with 0.1% Formic Acid.
  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid. Formic acid aids in the ESI+ ionization of the amine group.
  • Gradient:
  • Start at 5% B, hold for 0.5 min.
  • Ramp to 95% B over 3 min.
  • Hold at 95% B for 1 min.
  • Return to 5% B and re-equilibrate for 1.5 min.
  • Flow Rate: 0.4 mL/min.
  • Column Temperature: 40°C.
  • MS/MS Parameters:
  • Ion Source: Electrospray Ionization (ESI), Positive Mode.
  • MRM Transitions: Optimize by infusing a standard solution. A primary transition (quantifier) and a secondary transition (qualifier) should be established for the analyte.
  • Gas Temp: 300°C.
  • Gas Flow: 8 L/min.
  • Nebulizer: 40 psi.
Workflow for LC-MS/MS Analysis

LCMS_Workflow cluster_prep Sample & Standard Preparation cluster_analysis Instrumental Analysis A Weigh Analyte B Dissolve in Methanol A->B C Dilute with 50:50 Methanol:Water B->C G Inject into LC-MS/MS C->G H Data Acquisition (MRM Mode) G->H I Quantification H->I

Caption: Experimental workflow for the direct quantitative LC-MS/MS analysis of the target analyte.

Method Validation & Performance Data

The following table summarizes the expected performance for the LC-MS/MS method.

Validation ParameterSpecificationResult (Hypothetical Data)
Specificity No interference in the MRM transition.No interfering signals observed in blank matrix injections.
Linearity (R²) R² ≥ 0.9950.9996
Range 1 - 500 ng/mL1 - 500 ng/mL
Accuracy (% Recovery) 80 - 120%99.1% - 101.8%
Precision (% RSD) Repeatability (Intra-day) ≤ 2%; Intermediate (Inter-day) ≤ 3%Intra-day: 1.1%; Inter-day: 1.9%
Limit of Detection (LOD) S/N ratio ≥ 30.3 ng/mL
Limit of Quantitation (LOQ) S/N ratio ≥ 101.0 ng/mL
Robustness Insensitive to minor changes in method parameters.No significant impact from ±2% change in mobile phase composition.

Chapter 3: Head-to-Head Comparison and Method Selection

Choosing the right analytical method depends on the specific requirements of the project, including required sensitivity, available instrumentation, sample throughput, and the complexity of the sample matrix.

Performance Metrics Comparison
FeatureGC-MS with DerivatizationLC-MS/MS (Direct)Rationale
Sensitivity (LOQ) ~1 µg/mL (1000 ng/mL)~1 ng/mL ESI is highly efficient for polar, ionizable compounds, and MRM provides a cleaner baseline, leading to much lower detection limits.
Specificity High (SIM mode)Exceptional (MRM mode) MRM is a two-stage filtering process (precursor and product ion), making it more selective than monitoring a single ion in GC-MS.
Sample Preparation More complex (derivatization required)Simpler (dilute and shoot) The need for a controlled chemical reaction (derivatization) adds time, cost, and potential for error to the GC-MS workflow.[7]
Throughput LowerHigher The simpler sample preparation and typically shorter run times of modern UHPLC methods allow for higher sample throughput.
Cost (Instrument) LowerHigher Triple quadrupole mass spectrometers are generally more expensive than the single quadrupole instruments commonly used for GC-MS.
Robustness Good, but dependent on derivatization efficiency.Very Good Direct analysis avoids the variability that can be introduced by an incomplete or inconsistent derivatization reaction.
Decision Logic: Which Method to Choose?

The following diagram provides a logical framework for selecting the appropriate method based on common laboratory constraints and analytical goals.

Decision_Tree cluster_goals A What is the primary analytical goal? B Trace-level quantification (e.g., bioanalysis, impurity testing) A->B C Assay of bulk material (e.g., API, intermediate) A->C E Choose LC-MS/MS Method B->E Ideal for high sensitivity D Is an LC-MS/MS system available? C->D D->E Yes F Choose GC-MS Method D->F No

Caption: A decision-making diagram for selecting between GC-MS and LC-MS/MS for the analysis.

Conclusion

Both GC-MS with derivatization and direct LC-MS/MS are powerful and valid techniques for the quantitative analysis of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol.

The GC-MS method , while requiring an additional derivatization step, is a robust and reliable option, particularly in labs where GC-MS is the primary analytical instrument. It provides good sensitivity and specificity suitable for assay and purity determinations of bulk materials.

The LC-MS/MS method , however, emerges as the superior choice for most applications due to its significantly higher sensitivity, greater specificity, simpler sample preparation, and higher throughput. For applications requiring trace-level quantification, such as pharmacokinetic studies, metabolite identification, or the analysis of low-level impurities, LC-MS/MS is the unequivocal recommendation.

Ultimately, the choice of method must be fit for purpose. By understanding the underlying principles, strengths, and weaknesses of each technique as detailed in this guide, researchers can make an informed decision that ensures the generation of accurate, reliable, and defensible analytical data.

References

  • U.S. Food and Drug Administration. (2025).
  • U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Vertex AI Search.
  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • Slideshare. USFDA guidelines for bioanalytical method validation. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2024). M10 Bioanalytical Method Validation and Study Sample Analysis November 2022. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

  • Journal of Food and Drug Analysis. Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Retrieved from [Link]

  • International Journal of Pharmaceutical and Bio-Medical Science. (2024). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. Retrieved from [Link]

  • ResolveMass Laboratories Inc. (2025). GC-MS Method Development & Validation Services: What Pharma Companies Should Look For. Retrieved from [Link]

  • European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • U.S. Food and Drug Administration. M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Retrieved from [Link]

  • International Council for Harmonisation. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

  • International Council for Harmonisation. Quality Guidelines - ICH. Retrieved from [Link]

  • Impactfactor.org. A Review on GC-MS and Method Development and Validation. Retrieved from [Link]

  • European Pharmaceutical Review. (2017). GC-MS applications in pharmaceutical analysis. Retrieved from [Link]

  • MDPI. (2022). Development and Validation of a Single Step GC/MS Method for the Determination of 41 Drugs and Drugs of Abuse in Postmortem Blood. Retrieved from [Link]

  • University of California, Davis. GC Derivatization. Retrieved from [Link]

  • ResearchGate. (PDF) Derivatization Methods in GC and GC/MS. Retrieved from [Link]

Sources

Safety Operating Guide

Personal protective equipment for handling 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety and Operational Guide for Handling 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol

As a secondary amine combining a lipophilic 2-methoxybenzyl moiety with a hydrophilic butan-2-ol chain, 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol presents unique handling challenges in the laboratory. This guide provides drug development professionals and researchers with a self-validating, step-by-step operational framework. By understanding the chemical causality behind these safety protocols, laboratories can mitigate risks associated with dermal penetration, corrosivity, and environmental contamination.

Chemical Profile & Hazard Causality

To design an effective safety protocol, we must first understand the molecular behavior of the compound. The hazards of 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol are driven by two primary structural features:

  • Nucleophilicity & Basicity: The secondary amine group acts as both a strong nucleophile and a base. Upon contact with physiological moisture (such as in the eyes or respiratory tract), it causes localized saponification of lipids and rapid protein denaturation. This mechanism is responsible for severe skin burns and irreversible eye damage, a toxicological profile shared with its parent substructures, benzylamine and 4-amino-2-butanol [1] [2].

  • Enhanced Dermal Penetration: Unlike simple, highly polar amino alcohols, the addition of the 2-methoxybenzyl group significantly increases the molecule's lipophilicity (LogP). This amphiphilic nature allows the compound to rapidly bypass the aqueous barrier of the skin and penetrate the lipid-rich stratum corneum, increasing the risk of systemic toxicity upon dermal exposure [3].

Because of these structural realities, standard latex gloves and basic benchtop handling are fundamentally insufficient.

Quantitative PPE Specification Matrix

The selection of Personal Protective Equipment (PPE) is dictated by the compound's basicity and penetration kinetics. The following table summarizes the quantitative specifications required for safe handling.

PPE CategoryMaterial SpecificationQuantitative StandardScientific Rationale
Hand Protection Heavy-Duty Nitrile or Butyl RubberMinimum thickness:

0.4 mmBreakthrough time: > 480 min
Latex degrades rapidly upon contact with organic amines. Nitrile provides a robust barrier against lipophilic bases.
Eye/Face Protection Chemical Safety Goggles + Face ShieldANSI Z87.1 (or EN 166) compliantPrevents basic vapor and micro-aerosol contact with the ocular mucosa, which can cause rapid corneal saponification.
Body Protection Flame-Retardant Lab Coat & Chemical ApronKnee-length, elastic cuffsPrevents capillary action of spills through standard woven clothing to the skin.
Respiratory Class II Biological Safety Cabinet / Fume HoodFace velocity: 80–100 fpm (0.4–0.5 m/s)Prevents inhalation of corrosive vapors. If a hood is unavailable, a NIOSH P100/N95 respirator is mandatory.

Operational Workflow & Handling Protocol

Do not treat this compound as a benign organic building block. The following step-by-step methodology ensures a self-validating system where each step confirms the safety of the next.

Step 1: Pre-Operation Verification

  • Verify the fume hood flow rate is operating between 80–100 feet per minute (fpm).

  • Clear the workspace of any strong oxidizing agents or strong acids (e.g., concentrated HCl, sulfuric acid), as mixing these with a secondary amine will result in a violent, highly exothermic reaction.

  • Don all PPE specified in the matrix above.

Step 2: Dispensing and Transfer

  • Keep the primary container sealed until it is fully inside the active fume hood.

  • Use positive displacement pipettes or air-free syringe techniques if the compound exhibits high viscosity (common in amino alcohols due to intermolecular hydrogen bonding).

  • Dispense the liquid slowly down the side of the receiving vessel to prevent aerosolization and micro-splattering.

Step 3: Post-Operation & Quenching

  • Cap all primary containers immediately after use.

  • Rinse all contaminated glassware (pipettes, spatulas, syringes) with a weak acid solution (e.g., 1M Citric Acid) inside the fume hood before removing them for standard washing. Causality: Using a weak acid neutralizes the basic amine into a water-soluble, non-volatile salt without the dangerous exothermic heat spike associated with strong mineral acids.

Spill Response and Disposal Plan

In the event of a spill, immediate containment is critical to prevent vapor accumulation and surface degradation.

Minor Spill Protocol (< 50 mL):

  • Contain: Surround the spill with an inert, non-combustible absorbent (e.g., vermiculite, dry sand, or a commercial spill pad). Never use sawdust or paper towels, as the basic amine can react with organic materials.

  • Neutralize: Carefully spray or pour 1M Citric Acid or Sodium Bisulfate over the absorbed spill. Wait 5 minutes for the acid-base neutralization to complete.

  • Collect: Use a plastic (non-sparking) scoop to transfer the neutralized slurry into a designated hazardous waste container.

  • Decontaminate: Wash the spill surface with copious amounts of soap and water, followed by an isopropyl alcohol wipe to remove any residual lipophilic organic matter.

Disposal: All generated waste (including gloves and absorbent materials) must be classified as Hazardous Basic Organic Waste . Label clearly with "Contains Corrosive Amines" and store away from halogenated solvents and acids.

Standard Operating Procedure Workflow

The following diagram maps the logical progression of the handling and spill response protocol.

G Start Pre-Operation: Verify Fume Hood & Don PPE Handle Dispense 4-{[(2-Methoxyphenyl)methyl]amino}butan-2-ol (Secondary Amine) Start->Handle Spill Spill Occurs? Handle->Spill Absorb Contain & Absorb (Inert Binder / Vermiculite) Spill->Absorb Yes Clean Decontaminate Surface & Doff PPE Spill->Clean No Neutralize Neutralize Residue (1M Citric Acid) Absorb->Neutralize Dispose Dispose as Hazardous Basic Organic Waste Neutralize->Dispose Dispose->Clean

Caption: Figure 1: Standard operating procedure workflow for handling and spill response of secondary amine compounds.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 7504, Benzylamine." PubChem, [Link].

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 170254, 4-Amino-2-butanol." PubChem, [Link].

  • Cosmetic Ingredient Review. "Safety Assessment of Ethanolamine and Ethanolamine Salts." CIR Safety, [Link].

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.